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Foundational

Physicochemical properties of 5-(2-pyridinyl)-4-Thiazolecarboxylic acid

Physicochemical Profiling and Application Guide for 5-(2-Pyridinyl)-4-Thiazolecarboxylic Acid in Drug Discovery Executive Summary In the landscape of modern medicinal chemistry, heteroaromatic building blocks serve as th...

Author: BenchChem Technical Support Team. Date: March 2026

Physicochemical Profiling and Application Guide for 5-(2-Pyridinyl)-4-Thiazolecarboxylic Acid in Drug Discovery

Executive Summary

In the landscape of modern medicinal chemistry, heteroaromatic building blocks serve as the foundational scaffolds for designing highly selective and potent therapeutics. 5-(2-Pyridinyl)-4-Thiazolecarboxylic acid (CAS: 1269469-93-3) is a highly specialized, bifunctional building block[1]. Featuring a rigid thiazole core substituted with a 2-pyridinyl group and a carboxylic acid, this molecule is increasingly utilized in the synthesis of central nervous system (CNS) agents, most notably dual and selective orexin receptor antagonists[2][3].

This technical guide provides an in-depth analysis of the physicochemical properties of 5-(2-pyridinyl)-4-thiazolecarboxylic acid. By dissecting its ionization profile, lipophilicity, and structural causality, this whitepaper equips drug development professionals with the foundational data and self-validating experimental protocols required to optimize its use in synthetic workflows.

Structural and Physicochemical Architecture

The utility of 5-(2-pyridinyl)-4-thiazolecarboxylic acid stems directly from its structural topology. The direct linkage between the thiazole (C5) and pyridine (C2) rings creates a highly conjugated, coplanar system.

Causality in Scaffold Design: The nitrogen of the pyridine ring and the sulfur/nitrogen of the thiazole ring can participate in bidentate metal chelation or highly directional hydrogen bonding with target proteins. Furthermore, the proximal carboxylic acid at the C4 position of the thiazole serves as an ideal synthetic handle for amide coupling. The steric bulk and electronic pull of the adjacent pyridine ring heavily influence the reactivity of this carboxylic acid, necessitating specific coupling reagents (e.g., HATU) to prevent epimerization or low yields during library synthesis.

Table 1: Summary of Physicochemical Properties
PropertyValue / DescriptorScientific Implication
Chemical Formula C9H6N2O2SEstablishes baseline molecular weight.
Molecular Weight 206.22 g/mol Highly ligand-efficient; low MW allows for downstream elaboration without violating Lipinski’s Rule of 5.
Hydrogen Bond Donors (HBD) 1 (COOH)Crucial for solubility; lost upon amide coupling.
Hydrogen Bond Acceptors (HBA) 4 (N, N, O, O)High potential for kinase hinge-binding or GPCR pocket interactions.
Polar Surface Area (PSA) ~77 ŲExcellent for CNS penetration once the carboxylic acid is converted to an amide (reducing PSA to ~50-60 Ų).
Predicted pKa (Acidic) ~3.2The carboxylic acid is fully ionized at physiological pH (7.4).
Predicted pKa (Basic) ~4.8The pyridine nitrogen is largely neutral at physiological pH.

Ionization Profile and Lipophilicity (pKa and LogD)

Understanding the ionization states of 5-(2-pyridinyl)-4-thiazolecarboxylic acid is critical for predicting its solubility, permeability, and behavior in purification workflows (e.g., reverse-phase HPLC).

The molecule possesses three distinct ionizable centers:

  • Carboxylic Acid ( pKa1​≈3.2 ): The electron-withdrawing nature of the adjacent thiazole ring lowers the pKa compared to aliphatic carboxylic acids, making it a relatively strong weak acid.

  • Pyridine Nitrogen ( pKa2​≈4.8 ): The conjugate acid of the pyridine nitrogen will deprotonate as the pH approaches 5.

  • Thiazole Nitrogen ( pKa3​<2.0 ): Rarely protonated under standard physiological or synthetic conditions due to the delocalization of its lone pair in the aromatic system.

Causality of LogD: At pH 7.4, the molecule exists predominantly as an anion (carboxylate). Consequently, its distribution coefficient ( LogD7.4​ ) is significantly lower (more hydrophilic) than its partition coefficient ( LogP ). This necessitates acidic mobile phases (e.g., 0.1% Formic Acid or TFA) during LC-MS analysis to suppress ionization and ensure adequate retention on C18 columns.

Experimental Workflows & Methodologies

To empirically validate the physicochemical parameters of this building block, rigorous, self-validating protocols must be employed. Below are the gold-standard methodologies for determining its pKa and thermodynamic solubility.

Protocol 1: Determination of Aqueous pKa via Yasuda-Shedlovsky Extrapolation

Because the neutral zwitterionic form of the compound exhibits poor aqueous solubility, direct aqueous potentiometric titration often fails due to precipitation. We employ a co-solvent extrapolation method[4][5].

Methodology:

  • System Suitability: Calibrate the glass pH electrode using the Four-Plus technique (Avdeef, 1999) to ensure accurate readings in mixed solvents[4]. Titrate a reference standard (e.g., Ibuprofen) to validate the system.

  • Solvent Preparation: Prepare three distinct mixtures of Methanol/Water (e.g., 30%, 40%, and 50% wt/wt Methanol) containing 0.15 M KCl to maintain constant ionic strength.

  • Titration: Dissolve 1-2 mg of 5-(2-pyridinyl)-4-thiazolecarboxylic acid in 10 mL of each solvent mixture. Titrate with standardized 0.5 M KOH from pH 2.0 to 11.0 under a nitrogen atmosphere at 25°C.

  • Data Extrapolation: Calculate the apparent pKa ( psKa ) for each mixture. Plot psKa+log[H2​O] against the inverse dielectric constant ( 1/ϵ ).

  • Causality: The y-intercept of this linear regression (Yasuda-Shedlovsky extrapolation) yields the true aqueous pKa. This mathematical correction accounts for the disruption of the hydration shell caused by the organic co-solvent[4][6].

Protocol 2: Thermodynamic Solubility Assessment (Shake-Flask Method)

Kinetic solubility (often measured via DMSO stock dilution) overestimates solubility due to supersaturation. Thermodynamic solubility provides the true equilibrium value required for formulation and crystallization.

Methodology:

  • Add an excess of solid 5-(2-pyridinyl)-4-thiazolecarboxylic acid to a glass vial containing 1.0 mL of phosphate-buffered saline (PBS, pH 7.4).

  • Self-Validation Step: In a parallel vial, perform the same assay using Diclofenac Sodium as a known control to verify buffer capacity and temperature stability.

  • Seal and agitate the vials at 300 rpm at exactly 25.0°C for 24 hours to ensure solid-liquid equilibrium.

  • Centrifuge the suspension at 10,000 x g for 15 minutes to pellet undissolved material. Filter the supernatant through a 0.22 µm PTFE syringe filter.

  • Quantify the dissolved compound via HPLC-UV against a pre-established calibration curve.

Application in Medicinal Chemistry: Orexin Receptor Antagonists

5-(2-Pyridinyl)-4-thiazolecarboxylic acid has gained prominence as a critical intermediate in the synthesis of dual orexin receptor antagonists (DORAs) and selective orexin-1 receptor antagonists (SORAs)[2][3]. These compounds are actively investigated for the treatment of insomnia, binge eating disorders, and substance dependence[2].

The carboxylic acid acts as the primary coupling site to complex bicyclic amines (e.g., 2-azabicyclo[3.1.1]heptane derivatives), forming an amide linkage that positions the thiazole-pyridine system perfectly within the orthosteric binding pocket of the OX1R/OX2R receptors[2][3].

SyntheticWorkflow A 5-(2-Pyridinyl)-4-Thiazolecarboxylic Acid (Starting Material) B Amide Coupling (HATU, DIPEA, DMF) A->B C Intermediate (Amide Derivative) B->C D Deprotection / Functionalization (TFA or Pd/C) C->D E Target API (Orexin Receptor Antagonist) D->E

Synthetic workflow utilizing 5-(2-pyridinyl)-4-thiazolecarboxylic acid as a core building block.

Once synthesized, these antagonists cross the blood-brain barrier and modulate the orexin signaling pathway, preventing the binding of native neuropeptides (Orexin-A and Orexin-B) and thereby downregulating wakefulness and arousal pathways.

OrexinPathway Orexin Orexin Neuropeptides (OX-A, OX-B) Receptor Orexin Receptors (OX1R / OX2R) Orexin->Receptor Binding Gq Gq Protein Activation Receptor->Gq Transduction PLC Phospholipase C (PLC) Gq->PLC IP3 IP3 / DAG Production PLC->IP3 Ca2 Intracellular Ca2+ Release IP3->Ca2 Wake Wakefulness & Arousal Ca2->Wake Response

Orexin receptor signaling pathway targeted by antagonists derived from this scaffold.

References

  • Avdeef, A. (2003). Absorption and Drug Development: Solubility, Permeability, and Charge State. John Wiley & Sons. Available at:[Link]

  • Avdeef, A., Box, K. J., Comer, J. E., Gilges, M., Hadley, M., Hibbert, C., Patterson, W., & Tam, K. Y. (1999). pKa determination of water-insoluble drugs in organic solvent-water mixtures. Journal of Pharmaceutical and Biomedical Analysis, 20(4), 631-641. Available at:[Link]

  • European Patent Office. (2018). EP3676261B1: Substituted 2-azabicyclo[3.1.1]heptane and 2-azabicyclo[3.2.1]octane derivatives as orexin receptor antagonists.

Sources

Exploratory

The Emerging Therapeutic Potential of Pyridine-Thiazole Hybrids: A Technical Guide for Drug Development Professionals

Abstract The strategic amalgamation of distinct pharmacophores into a single molecular entity, a concept known as molecular hybridization, has emerged as a powerful paradigm in modern drug discovery. This guide delves in...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

The strategic amalgamation of distinct pharmacophores into a single molecular entity, a concept known as molecular hybridization, has emerged as a powerful paradigm in modern drug discovery. This guide delves into the burgeoning field of pyridine-thiazole hybrids, a class of heterocyclic compounds demonstrating a remarkable breadth of pharmacological activities. By synergistically combining the well-established therapeutic profiles of pyridine and thiazole moieties, these hybrids offer promising avenues for the development of novel therapeutics against a spectrum of challenging diseases. This document provides an in-depth exploration of the synthesis, mechanisms of action, and structure-activity relationships of pyridine-thiazole hybrids across key therapeutic areas, including oncology, inflammation, infectious diseases, and neurodegenerative disorders. Detailed experimental protocols, quantitative biological data, and visual representations of key signaling pathways are provided to equip researchers and drug development professionals with the critical knowledge required to navigate and innovate within this exciting chemical space.

Introduction: The Rationale for Pyridine-Thiazole Hybridization

Both pyridine and thiazole rings are privileged structures in medicinal chemistry, forming the core of numerous approved drugs.[1][2] The pyridine ring, a six-membered aromatic heterocycle containing one nitrogen atom, is a key component in drugs with a wide array of biological activities, including anticancer, antihypertensive, and antimicrobial properties.[1] Similarly, the thiazole ring, a five-membered aromatic heterocycle containing both sulfur and nitrogen, is a cornerstone of many clinically significant agents, including anticancer and anti-infective drugs.[3]

The rationale behind the hybridization of these two pharmacophores lies in the potential for:

  • Synergistic or Additive Efficacy: Combining the biological activities of both moieties to achieve enhanced therapeutic effects.

  • Multi-Targeting Capabilities: Designing molecules that can interact with multiple biological targets, a particularly valuable strategy for complex multifactorial diseases like cancer and Alzheimer's disease.[4]

  • Modulation of Physicochemical Properties: Fine-tuning properties such as solubility, lipophilicity, and metabolic stability to improve the overall drug-like characteristics of the molecule.

  • Novel Mechanisms of Action: Creating unique chemical entities that may exhibit unforeseen mechanisms of action, potentially overcoming existing drug resistance.

This guide will explore the tangible outcomes of this hybridization strategy, showcasing the significant strides made in harnessing the therapeutic potential of pyridine-thiazole hybrids.

Synthetic Strategies: Building the Pyridine-Thiazole Core

The construction of the pyridine-thiazole scaffold can be achieved through various synthetic methodologies. A prevalent and versatile approach is the Hantzsch thiazole synthesis , which typically involves the condensation of an α-haloketone with a thiourea or thioamide derivative.[2][5] This method allows for the introduction of diverse substituents on the thiazole ring, enabling extensive structure-activity relationship (SAR) studies.

Another key synthetic transformation often employed is the Claisen-Schmidt condensation , which is instrumental in linking the pyridine and thiazole moieties through a reactive enone linker. This linker can then be further modified to introduce additional functionalities and modulate the molecule's biological activity.[6]

Experimental Protocol: Synthesis of a Representative Pyridine-Thiazole Hybrid

The following protocol details the synthesis of a pyridine-thiazole hybrid, adapted from published procedures.[5] This multi-step synthesis exemplifies the application of both Hantzsch thiazole synthesis and Claisen-Schmidt condensation.

Step 1: Synthesis of 1-[4-Methyl-2-(pyridin-2-ylamino)thiazol-5-yl]ethanone (Intermediate 2)

  • To a solution of 1-(pyridin-2-yl)thiourea (1.53 g, 10 mmol) in glacial acetic acid (20 mL), add 3-chloro-2,4-pentanedione (1.41 g, 10.5 mmol).

  • Reflux the reaction mixture for 4 hours.

  • After cooling, pour the mixture into ice-water (100 mL).

  • Neutralize with a saturated solution of sodium bicarbonate.

  • Filter the resulting precipitate, wash with water, and dry to yield the crude product.

  • Recrystallize from ethanol to obtain pure 1-[4-methyl-2-(pyridin-2-ylamino)thiazol-5-yl]ethanone.

Step 2: Synthesis of (E)-3-(2-fluorophenyl)-1-[4-methyl-2-(pyridin-2-ylamino)thiazol-5-yl]propen-1-one (Compound 3)

  • To a solution of 1-[4-methyl-2-(pyridin-2-ylamino)thiazol-5-yl]ethanone (2.47 g, 10 mmol) in ethanol (30 mL), add 2-fluorobenzaldehyde (1.24 g, 10 mmol).

  • Add a catalytic amount of piperidine (0.1 mL).

  • Reflux the reaction mixture for 6 hours.

  • Cool the reaction mixture to room temperature, and collect the precipitated solid by filtration.

  • Wash the solid with cold ethanol and dry under vacuum to afford the title compound.

Pharmaceutical Applications

Anticancer Activity: Targeting Uncontrolled Cell Proliferation

The most extensively studied application of pyridine-thiazole hybrids is in the realm of oncology. These compounds have demonstrated potent cytotoxic activity against a wide range of cancer cell lines, including those of the breast, lung, colon, and leukemia.[7][8]

Mechanism of Action:

A significant body of evidence suggests that the anticancer effects of pyridine-thiazole hybrids are multifactorial. One of the key proposed mechanisms is the induction of genetic instability in tumor cells .[9][10] This is supported by observations of morphological changes in the nucleus and alterations in DNA nativity.[11]

Furthermore, certain pyridine-thiazole derivatives have been shown to function as PARP1 inhibitors .[9][10] Pre-incubation of tumor cells with a known PARP1 inhibitor, Fluzaparib, was found to significantly reduce the cytotoxic activity of these hybrids, indicating that PARP1 inhibition is a crucial component of their anticancer mechanism.[9][10]

The following diagram illustrates the proposed mechanism of PARP1 inhibition by pyridine-thiazole hybrids, leading to cancer cell death.

PARP1_Inhibition_Pathway DNA_Damage DNA Single-Strand Break (SSB) PARP1 PARP1 DNA_Damage->PARP1 activates PAR PAR Polymer Synthesis PARP1->PAR catalyzes Replication_Fork Replication Fork Stalling PARP1->Replication_Fork trapping leads to NAD NAD+ NAD->PAR Repair_Proteins Recruitment of DNA Repair Proteins PAR->Repair_Proteins SSB_Repair SSB Repair Repair_Proteins->SSB_Repair Pyridine_Thiazole Pyridine-Thiazole Hybrid Pyridine_Thiazole->PARP1 inhibits DSB DNA Double-Strand Break (DSB) Replication_Fork->DSB Apoptosis Apoptosis DSB->Apoptosis Cell_Death Cancer Cell Death Apoptosis->Cell_Death COX_Inhibition_Pathway Arachidonic_Acid Arachidonic Acid COX_Enzymes COX-1 / COX-2 Arachidonic_Acid->COX_Enzymes substrate Prostaglandins Prostaglandins COX_Enzymes->Prostaglandins synthesis Inflammation Inflammation Prostaglandins->Inflammation mediates Pyridine_Thiazole Pyridine-Thiazole Hybrid Pyridine_Thiazole->COX_Enzymes inhibits

Caption: Inhibition of the cyclooxygenase (COX) pathway by pyridine-thiazole hybrids.

Quantitative Data:

The anti-inflammatory activity of a series of pyridine- and thiazole-based hydrazides was evaluated using the bovine serum albumin denaturation method. The results are presented below.

Compound IDAnti-inflammatory Activity (IC50, µg/mL)Reference
5g >100[7]
5j 46.29[7]
5l 48.92[7]
Diclofenac Sodium (Standard) 15.23[7]
Antimicrobial Activity: Combating Infectious Agents

The rise of antimicrobial resistance necessitates the development of new classes of anti-infective agents. Pyridine-thiazole hybrids have demonstrated promising activity against a range of bacterial and fungal pathogens. [12] Mechanism of Action:

The precise antimicrobial mechanism of action for many pyridine-thiazole hybrids is still under investigation. However, it is hypothesized that these compounds may interfere with essential microbial processes such as cell wall synthesis, protein synthesis, or nucleic acid replication . [13]The presence of the S-C=N toxophoric unit within the thiazole ring is believed to play a crucial role in their antimicrobial efficacy. [14] Quantitative Data:

The minimum inhibitory concentrations (MICs) of selected pyridine- and thiazole-based hydrazides against various microbial strains are summarized below.

Compound IDS. aureus (MIC, µg/mL)E. coli (MIC, µg/mL)C. albicans (MIC, µg/mL)Reference
5a 125125250[7]
5j 7.8115.627.81[7]
Ciprofloxacin (Standard) 7.817.81-[7]
Fluconazole (Standard) --7.81[7]
Neuroprotective Applications: A New Frontier in Neurodegenerative Disease

Neurodegenerative disorders such as Alzheimer's disease represent a significant and growing unmet medical need. Emerging research suggests that pyridine-thiazole hybrids may offer a multi-pronged therapeutic approach to combat the complex pathology of these diseases. [4][15] Mechanism of Action:

The neuroprotective effects of pyridine-thiazole hybrids are thought to be mediated through several mechanisms:

  • Cholinesterase Inhibition: Some hybrids have been shown to inhibit acetylcholinesterase (AChE), the enzyme responsible for the breakdown of the neurotransmitter acetylcholine. [4][7]By inhibiting AChE, these compounds can increase acetylcholine levels in the brain, which is a key therapeutic strategy for Alzheimer's disease.

  • Inhibition of β-Amyloid Aggregation: The aggregation of β-amyloid (Aβ) peptides into toxic plaques is a hallmark of Alzheimer's disease. Certain pyridine-thiazole derivatives have demonstrated the ability to inhibit Aβ aggregation, potentially preventing the downstream neurotoxic effects. [4][7]* Modulation of Tau Pathology: The hyperphosphorylation and aggregation of the tau protein into neurofibrillary tangles is another key pathological feature of Alzheimer's disease. Some thiazole-containing compounds have shown the potential to inhibit tau aggregation. [4]* GSK-3β Inhibition: Glycogen synthase kinase 3β (GSK-3β) is an enzyme implicated in both Aβ production and tau hyperphosphorylation. Inhibition of GSK-3β is therefore a promising therapeutic strategy, and some pyridine derivatives of thiazolidine have shown potent and selective inhibitory effects on this enzyme. [4] The following diagram illustrates the multifaceted approach of pyridine-thiazole hybrids in targeting the pathology of Alzheimer's disease.

Alzheimers_Therapeutic_Targets Pyridine_Thiazole Pyridine-Thiazole Hybrid AChE Acetylcholinesterase (AChE) Pyridine_Thiazole->AChE inhibits Abeta β-Amyloid (Aβ) Aggregation Pyridine_Thiazole->Abeta inhibits Tau Tau Protein Aggregation Pyridine_Thiazole->Tau inhibits GSK3b GSK-3β Pyridine_Thiazole->GSK3b inhibits Neuroprotection Neuroprotection & Cognitive Improvement AChE->Neuroprotection Abeta->Neuroprotection Tau->Neuroprotection GSK3b->Neuroprotection

Caption: Multi-target approach of pyridine-thiazole hybrids in Alzheimer's disease.

Quantitative Data:

The following table presents the inhibitory activities of selected thiazole-pyridinium compounds against key targets in Alzheimer's disease.

Compound IDAChE Inhibition (IC50, µM)β-Amyloid Aggregation Inhibition (%) at 10 µMReference
7d 0.4020.38[7]
7j 0.6942.66[7]
Donepezil (Standard) -14.70[7]

Future Perspectives and Conclusion

The field of pyridine-thiazole hybrids is a dynamic and rapidly evolving area of medicinal chemistry. The research highlighted in this guide underscores the immense potential of these compounds to address significant unmet medical needs. Future research should focus on:

  • Lead Optimization: Further refinement of the pyridine-thiazole scaffold to enhance potency, selectivity, and pharmacokinetic properties.

  • Elucidation of Mechanisms of Action: Deeper investigation into the molecular mechanisms underlying the observed biological activities to identify novel therapeutic targets.

  • In Vivo Studies: Translation of the promising in vitro results into preclinical animal models to assess efficacy and safety.

  • Exploration of New Therapeutic Areas: Investigating the potential of pyridine-thiazole hybrids in other disease areas where the constituent pharmacophores have shown promise.

References

  • Klyuchivska, O., Khyluk, D., Gornas, P., Filon, M., Szychowski, K. A., Gmiński, J., & Lesyk, R. (2022). Development of Novel Pyridine-Thiazole Hybrid Molecules as Potential Anticancer Agents. Molecules, 27(19), 6219. [Link]

  • Kamat, V., Santosh, R., Poojary, B., Nayak, S. P., Kumar, B. K., Sankaranarayanan, M., ... & Vootla, S. K. (2020). Pyridine- and Thiazole-Based Hydrazides with Promising Anti-inflammatory and Antimicrobial Activities along with Their In Silico Studies. ACS Omega, 5(39), 25357-25368. [Link]

  • Ghotbi, L., Farrokh, M., Mohammad-Sadeghipour, N., Dehghan, G., & Shafiee, A. (2020). Design, synthesis, biological evaluation, and docking study of novel dual-acting thiazole-pyridiniums inhibiting acetylcholinesterase and β-amyloid aggregation for Alzheimer's disease. Bioorganic Chemistry, 103, 104186. [Link]

  • Laddha, P. R., Tathe, P. R., Sitaphale, G. R., Charhate, K. B., Chavhan, V. N., Jogade, G. J., ... & Chitte, M. G. (2025). Synthesis and Anticancer Evaluation of Pyridine, Triazole, and Thiazole Compounds. Authorea Preprints. [Link]

  • Bayazeed, A. A., & Alnoman, R. B. (2020). Synthesis of New Thiazole-Pyridine Hybrids and Their Anticancer Activity. Russian Journal of General Chemistry, 90(10), 2004-2012. [Link]

  • Hassan, A. S., Askar, A. A., Naglah, A. M., & Al-Omar, M. A. (2020). Synthesis and antiproliferative activity studies of new functionalized pyridine linked thiazole derivatives. Arabian Journal of Chemistry, 13(11), 8047-8061. [Link]

  • Hassan, F. M., & Ali, O. M. (2022). New pyrimidine/thiazole hybrids endowed with analgesic, anti-inflammatory, and lower cardiotoxic activities: Design, synthesis, and COX-2/sEH dual inhibition. Archiv der Pharmazie, 355(6), 2200024. [Link]

  • Kassem, A. F., Sediek, A. A., Omran, M. M., Foda, D. S., & Al-Ashmawy, A. A. K. (2024). Design, synthesis and in vitro anti-proliferative evaluation of new pyridine-2,3-dihydrothiazole/thiazolidin-4-one hybrids as dual CDK2/GSK3β kinase inhibitors. RSC Advances, 14(44), 31607-31627. [Link]

  • Kamat, V., Santosh, R., Poojary, B., Nayak, S. P., Kumar, B. K., Sankaranarayanan, M., ... & Vootla, S. K. (2020). Pyridine- and Thiazole-Based Hydrazides with Promising Anti-inflammatory and Antimicrobial Activities along with Their In Silico Studies. ACS Omega, 5(39), 25357-25368. [Link]

  • Sharma, D., Kumar, R., & Narasimhan, B. (2022). Antimicrobial Activity and Synthesis of Thiazole Derivatives: A Recent Update. Pharmaceuticals, 15(10), 1236. [Link]

  • Gomha, S. M., Abdel-aziz, H. M., & Khedr, M. A. (2021). Design, synthesis and docking studies of novel thiazole derivatives incorporating pyridine moiety and assessment as antimicrobial agents. Scientific Reports, 11(1), 1-13. [Link]

  • Hassan, A. S., Askar, A. A., Naglah, A. M., & Al-Omar, M. A. (2020). Synthesis and antiproliferative activity studies of new functionalized pyridine linked thiazole derivatives. Arabian Journal of Chemistry, 13(11), 8047-8061. [Link]

  • Klyuchivska, O., Khyluk, D., Gornas, P., Filon, M., Szychowski, K. A., Gmiński, J., & Lesyk, R. (2022). Development of Novel Pyridine-Thiazole Hybrid Molecules as Potential Anticancer Agents. Molecules, 27(19), 6219. [Link]

  • Abdelazeem, A. H., El-Sayed, M. A., & El-Azab, A. S. (2018). Thiazoles and Thiazolidinones as COX/LOX Inhibitors. Molecules, 23(3), 698. [Link]

  • Bayazeed, A. A., & Alnoman, R. B. (2020). Synthesis of New Thiazole-Pyridine Hybrids and Their Anticancer Activity. Russian Journal of General Chemistry, 90, 2004-2012. [Link]

  • Spectroscopy Online. (2024, January 9). Novel Thiazole-Pyrazole Fused Benzo-Coumarin Compounds Show Promise as Treatment for Alzheimer's Disease. [Link]

  • Gholam-Hossein, M., & Fereidoun, A. (2021). The therapeutic value of thiazole and thiazolidine derivatives in Alzheimer's disease: a systematic literature review. DARU Journal of Pharmaceutical Sciences, 29(2), 435-446. [Link]

  • Rana, M., Cho, H. J., Arya, H., Bhatt, T. K., Bhar, K., Bhatt, S., ... & Sharma, A. K. (2022). Azo-Stilbene and Pyridine-Amine Hybrid Multifunctional Molecules to Target Metal-Mediated Neurotoxicity and Amyloid-β Aggregation in Alzheimer's Disease. Inorganic chemistry, 61(29), 11236-11249. [Link]

  • El-Sayed, W. M., & Ali, O. M. (2018). Synthesis, Characterization and Antimicrobial Activities of Some Thiazole Derivatives. Journal of Chemical and Pharmaceutical Research, 10(1), 26-33. [Link]

  • Wikipedia. (2023, December 29). Hantzsch pyridine synthesis. [Link]

  • Bouziane, A., Bouras, O., & Ben-sedrine, F. (2017). Synthesis and Biological Evaluation of New Substituted Hantzsch Thiazole Derivatives from Environmentally Benign One-Pot Synthesis Using Silica Supported Tungstosilisic Acid as Reusable Catalyst. Molecules, 22(5), 757. [Link]

  • YouTube. (2020, November 5). Hantzsch thiazole synthesis - laboratory experiment. [Link]

  • Wang, Y., Zhang, Y., & Chen, Y. (2022). Mechanism of PARP inhibitor resistance and potential overcoming strategies. Biomarker Research, 10(1), 1-13. [Link]

  • Elkamhawy, A., Lee, J. H., & Park, H. (2021). Synthesis of new heterocyclic compounds based on pyrazolopyridine scaffold and evaluation of their neuroprotective potential in MPP+-induced neurodegeneration. Bioorganic Chemistry, 116, 105335. [Link]

  • Al-Qattan, M. N., Al-Harbi, N. O., & Al-Agamy, M. H. (2024). Assessing the Effects of Thiazole-Carboxamide Derivatives on the Biophysical Properties of AMPA Receptor Complexes as a Potential Neuroprotective Agent. International Journal of Molecular Sciences, 25(14), 7493. [Link]

  • El-Naggar, M., Abdu-Allah, H. H., & El-Sattar, N. A. (2022). Synthesis, Molecular Docking Study, and Cytotoxicity Evaluation of Some Novel 1, 3, 4-Thiadiazole as Well as 1, 3-Thiazole Derivatives Bearing a Pyridine Moiety. Molecules, 27(19), 6489. [Link]

  • Klyuchivska, O., Khyluk, D., Gornas, P., Filon, M., Szychowski, K. A., Gmiński, J., & Lesyk, R. (2022). Development of Novel Pyridine-Thiazole Hybrid Molecules as Potential Anticancer Agents. Molecules, 27(19), 6219. [Link]

  • Klyuchivska, O., Khyluk, D., Gornas, P., Filon, M., Szychowski, K. A., Gmiński, J., & Lesyk, R. (2022). Development of Novel Pyridine-Thiazole Hybrid Molecules as Potential Anticancer Agents. Molecules, 27(19), 6219. [Link]

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Protocols & Analytical Methods

Method

Application Note: A Robust Protocol for the Synthesis of Novel Amides in Drug Discovery

An In-Depth Guide to Amide Coupling with 5-(2-pyridinyl)-4-Thiazolecarboxylic Acid Introduction: The Strategic Importance of Pyridinyl-Thiazole Amides The pyridinyl-thiazole moiety is a privileged scaffold in medicinal c...

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Guide to Amide Coupling with 5-(2-pyridinyl)-4-Thiazolecarboxylic Acid

Introduction: The Strategic Importance of Pyridinyl-Thiazole Amides

The pyridinyl-thiazole moiety is a privileged scaffold in medicinal chemistry, appearing in a wide array of molecules with significant therapeutic potential. 5-(2-pyridinyl)-4-Thiazolecarboxylic acid and its structural isomers are key building blocks for the synthesis of novel chemical entities.[1][2] The formation of an amide bond is one of the most frequently performed reactions in drug discovery, allowing for the systematic exploration of a molecule's structure-activity relationship (SAR).[3][4]

This guide provides a detailed, field-proven protocol for the efficient coupling of 5-(2-pyridinyl)-4-thiazolecarboxylic acid with primary and secondary amines. We will focus on the use of HATU, a highly effective coupling reagent known for its rapid reaction times and ability to minimize side reactions, particularly racemization in chiral substrates.[5][6] The principles and methodologies described herein are broadly applicable to other challenging heterocyclic carboxylic acids.

The Cornerstone of Success: Understanding the HATU Coupling Mechanism

The direct reaction between a carboxylic acid and an amine to form an amide is thermodynamically unfavorable at ambient temperatures, primarily because the acidic carboxylic acid and basic amine readily form a non-reactive ammonium-carboxylate salt.[7] Coupling reagents are designed to circumvent this by converting the carboxylic acid's hydroxyl group into a better leaving group.

HATU (O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate) is an aminium-based coupling reagent that provides exceptional efficiency, often attributed to a neighboring group effect from its pyridine nitrogen atom.[5][8] The reaction proceeds through a well-defined, multi-step mechanism:

  • Initial Deprotonation: A non-nucleophilic organic base, typically N,N-diisopropylethylamine (DIPEA), deprotonates the carboxylic acid to form a carboxylate anion.[9]

  • Formation of the Active Ester: The carboxylate anion attacks the electrophilic carbon of HATU. This leads to the formation of a highly reactive OAt-active ester intermediate and releases tetramethylurea as a byproduct.[8][9]

  • Nucleophilic Acyl Substitution: The target amine, acting as a nucleophile, attacks the carbonyl carbon of the activated ester. This addition-elimination sequence forms the final, stable amide bond and liberates 1-hydroxy-7-azabenzotriazole (HOAt).[8][10]

The entire process is a highly efficient one-pot synthesis.

HATU_Mechanism cluster_activation Step 1: Acid Activation cluster_coupling Step 2: Amide Formation RCOOH Carboxylic Acid (Pyridinyl-Thiazole) Carboxylate Carboxylate Anion RCOOH->Carboxylate + DIPEA - DIPEA-H⁺ Amine R'-NH₂ (Amine) Amide Target Amide Amine->Amide HATU HATU ActiveEster OAt-Active Ester HATU->ActiveEster Base DIPEA (Base) Carboxylate->ActiveEster + HATU ActiveEster->Amide + R'-NH₂ Byproducts Byproducts: Tetramethylurea HOAt DIPEA-H⁺ ActiveEster->Byproducts - HOAt - Tetramethylurea

Caption: The HATU-mediated amide coupling mechanism.

Experimental Protocol: Step-by-Step Synthesis

This protocol provides a general method for coupling 1.0 mmol of 5-(2-pyridinyl)-4-thiazolecarboxylic acid. The reaction can be scaled as needed, with proportional adjustments to all reagents and solvent volumes.

Materials and Reagents
  • Substrates:

    • 5-(2-pyridinyl)-4-Thiazolecarboxylic acid

    • Desired primary or secondary amine

  • Reagents:

    • HATU (Hexafluorophosphate Azabenzotriazole Tetramethyl Uronium)

    • N,N-Diisopropylethylamine (DIPEA, Hünig's base)

  • Solvent:

    • Anhydrous N,N-Dimethylformamide (DMF)

  • Workup & Purification:

    • Ethyl acetate (EtOAc)

    • Deionized Water

    • Saturated aqueous sodium chloride (Brine)

    • Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

    • Silica gel for column chromatography

Reagent Calculation Table

This table serves as a template for a standard 1.0 mmol scale reaction. Adjust the mass based on the actual molecular weight of your specific amine.

ReagentMolecular Weight ( g/mol )Molar EquivalentsAmount (mg/mL)Moles (mmol)
5-(2-pyridinyl)-4-Thiazolecarboxylic acidVaries1.0Calculate1.0
Amine (R-NH₂)Varies1.1Calculate1.1
HATU380.231.2456 mg1.2
DIPEA129.253.00.52 mL3.0
Anhydrous DMF--10 mL-
Experimental Workflow Diagram

Workflow start Start dissolve 1. Dissolve Acid & Amine in Anhydrous DMF start->dissolve add_base 2. Add DIPEA Stir for 5 min dissolve->add_base add_hatu 3. Add HATU (Portion-wise or as a solution) add_base->add_hatu react 4. Stir at Room Temp (2-12 h) add_hatu->react monitor 5. Monitor by TLC/LC-MS react->monitor monitor->react Incomplete workup 6. Aqueous Workup (EtOAc, H₂O, Brine) monitor->workup Reaction Complete dry 7. Dry Organic Layer (Na₂SO₄ or MgSO₄) workup->dry concentrate 8. Concentrate in vacuo dry->concentrate purify 9. Purify via Column Chromatography concentrate->purify end End (Pure Amide) purify->end

Caption: Step-by-step experimental workflow for amide coupling.

Detailed Step-by-Step Procedure
  • Reaction Setup: To a clean, dry round-bottom flask equipped with a magnetic stir bar, add 5-(2-pyridinyl)-4-thiazolecarboxylic acid (1.0 eq) and the desired amine (1.1 eq).

  • Dissolution: Add anhydrous DMF (to achieve a final concentration of approx. 0.1 M with respect to the carboxylic acid). Stir the mixture at room temperature until all solids are fully dissolved.

  • Base Addition: Add DIPEA (3.0 eq) to the reaction mixture using a syringe. Stir for 5 minutes. The base is added in excess to ensure complete deprotonation of the carboxylic acid and to neutralize the acidic byproducts formed during the reaction.

  • Coupling Agent Addition: Add HATU (1.2 eq) to the flask, either as a solid in one portion or portion-wise over 5 minutes. A slight exotherm may be observed. Rationale: Adding HATU last initiates the activation and subsequent coupling. Using a slight excess ensures the complete activation of the carboxylic acid.

  • Reaction: Stir the reaction mixture at room temperature.

  • Monitoring: Monitor the reaction's progress using Thin Layer Chromatography (TLC) or LC-MS every 1-2 hours. The reaction is typically complete within 2-12 hours. A complete reaction is indicated by the consumption of the limiting starting material (usually the carboxylic acid).

  • Quenching and Extraction (Workup): Once the reaction is complete, pour the DMF solution into a separatory funnel containing ethyl acetate (approx. 5-10 times the volume of DMF) and deionized water (equal volume to the ethyl acetate).

    • Shake the funnel and separate the layers.

    • Wash the organic layer sequentially with deionized water (2x) and then with saturated brine (1x). Rationale: The water washes remove the water-soluble DMF and byproducts like tetramethylurea and excess base. The brine wash helps to remove residual water from the organic layer.

  • Drying and Concentration: Dry the separated organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

  • Purification: Purify the resulting crude solid or oil by silica gel column chromatography using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes or methanol in dichloromethane) to yield the pure amide product.

Troubleshooting and Field-Proven Insights

ProblemPossible Cause(s)Recommended Solution(s)
Low or No Product Formation 1. Inactive reagents (HATU can hydrolyze).2. Insufficient base.3. Sterically hindered amine or acid.4. Solvent not anhydrous.1. Use fresh, high-quality HATU and anhydrous DMF.2. Ensure 3.0 equivalents of DIPEA are used.3. Increase reaction time, gently heat to 40-50 °C, or consider a more potent coupling agent if necessary.4. Use a freshly opened bottle of anhydrous solvent or dry it over molecular sieves.
Incomplete Reaction 1. Insufficient equivalents of coupling agent or amine.2. Short reaction time.1. Ensure the correct stoichiometry is used (1.1-1.2 eq of amine and HATU).2. Allow the reaction to stir for a longer period (up to 24 hours).
Difficult Purification 1. Tetramethylurea byproduct co-elutes with the product.[10]2. Product is highly polar and streaks on the silica column.1. The aqueous workup is critical. Perform multiple water washes to remove as much of this polar byproduct as possible before chromatography.2. Consider adding 0.5-1% triethylamine to the chromatography eluent to improve peak shape for basic compounds. A different stationary phase (e.g., C18 reverse-phase) may be required.
Epimerization (for chiral substrates) 1. Reaction temperature is too high.2. Base is too strong or nucleophilic.1. Maintain the reaction at room temperature.2. DIPEA is an excellent choice to minimize racemization. Avoid bases like triethylamine if racemization is a concern.

References

  • HATU - Wikipedia. Wikipedia. [Link]

  • Amine to Amide Mechanism - HATU. Common Organic Chemistry. [Link]

  • HATU I HATU Coupling: Challenges Associated with the Byproducts I Amide bond formation I Amide bond. Kim Reactor (YouTube). [Link]

  • Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. PMC. [Link]

  • Optimized Amide Bond Reaction Using Heterocyclic Compounds and Carboxylic Acid. Technology Networks. [Link]

  • Coupling Reagents. AAPPTEC. [Link]

  • Amide coupling reaction in medicinal chemistry. Coupling reagents. HepatoChem. [Link]

  • Amides from Carboxylic Acids-DCC and EDC Coupling. Chemistry Steps. [Link]

  • CAS#:106853-20-7 | 4-Methyl-5-(4-pyridinyl)-thiazole-2-carboxylic acid. Chemsrc. [Link]

  • 4-Thiazolecarboxylic acid, 2-(3-chloro-2-pyridinyl)-. PubChem. [Link]

  • Amide synthesis by acylation. Organic Chemistry Portal. [Link]

  • Amide bond formation: beyond the myth of coupling reagents. Luxembourg Bio Technologies. [Link]

  • 2-(4-Pyridyl)-4-methyl-thiazole-5-Carboxylic Acid. Bertin Bioreagent. [Link]

Sources

Application

Executive Summary &amp; Mechanistic Insights5-(2-Pyridinyl)-4-thiazolecarboxylic acid (5-PTCA, CAS: 1269469-93-3) is an advanced multidentate ligand utilized in the synthesis of transition metal complexes. Featuring a thiazole ring substituted with a 2-pyridinyl group at the 5-position and a carboxylic acid at the 4-position, 5-PTCA provides a highly adaptable N,N,O-donor set.

Application Note: 5-(2-Pyridinyl)-4-Thiazolecarboxylic Acid as a Versatile Ligand in Transition Metal Complexes Executive Summary & Mechanistic Insights5-(2-Pyridinyl)-4-thiazolecarboxylic acid (5-PTCA, CAS: 1269469-93-3...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: 5-(2-Pyridinyl)-4-Thiazolecarboxylic Acid as a Versatile Ligand in Transition Metal Complexes

Executive Summary & Mechanistic Insights5-(2-Pyridinyl)-4-thiazolecarboxylic acid (5-PTCA, CAS: 1269469-93-3)[1] is an advanced multidentate ligand utilized in the synthesis of transition metal complexes. Featuring a thiazole ring substituted with a 2-pyridinyl group at the 5-position and a carboxylic acid at the 4-position, 5-PTCA provides a highly adaptable N,N,O-donor set.

Causality of Coordination:1[1] (e.g., [N,O]-chelating, [N,N]-chelating, or O-monodentate) depending on the metal's electronic requirements. The hard carboxylate oxygen strongly binds high-valent hard metals like Fe(III), while the borderline nitrogen donors of the pyridine and thiazole rings 2[2]. This electronic duality allows 5-PTCA to be deployed in both therapeutic drug development (as an iron chelator) and materials science (as a luminescent probe).

Therapeutic Application: Iron(III) Chelation for Iron Overload Diseases

Excess iron accumulation requires therapeutic intervention using high-affinity chelators.3[3]. 5-PTCA acts as a synthetic tridentate analog, forming highly stable 2:1 (ligand:metal) complexes with Fe(III).

Protocol 1: Synthesis and Validation of [Fe(5-PTCA)₂]⁻ Complexes

Design Rationale (Self-Validating System): A robust protocol for iron chelation must confirm stoichiometry prior to biological testing. Utilizing Job's Method of Continuous Variation ensures that the 2:1 thermodynamic sink is reached, preventing the generation of partially coordinated, redox-active iron species that could induce oxidative stress in vivo.

Step-by-Step Methodology:

  • Buffer Preparation: Prepare a 50 mM HEPES buffer solution, adjusted to pH 7.4 using NaOH. Causality: Physiological pH ensures the carboxylic acid of 5-PTCA (pKa ~4.5) is fully deprotonated, activating the anionic O-donor for rapid Fe(III) sequestration.

  • Stock Solutions: Prepare equimolar (1.0 mM) stock solutions of 5-PTCA and Ferric Ammonium Citrate (FAC) in the HEPES buffer.

  • Complexation Reaction: In a 25 mL round-bottom flask, slowly add 2.0 equivalents of the 5-PTCA solution to 1.0 equivalent of the FAC solution under continuous magnetic stirring at 37°C.

  • Equilibration: Stir for 45 minutes. The solution will shift to a deep red/brown color, indicative of the Ligand-to-Metal Charge Transfer (LMCT) band characteristic of Fe(III)-carboxylate interactions.

  • Stoichiometric Validation (Job's Plot): In a series of cuvettes, mix the 1.0 mM stocks to a constant total volume of 2.0 mL, varying the molar fraction of 5-PTCA from 0.0 to 1.0. Measure absorbance at 480 nm. A peak at a 0.67 molar fraction confirms the self-assembly of the target 2:1 complex.

Diagnostic Application: Photoluminescent Ruthenium(II) Probes

Pyridylthiazole-based ligands react readily with ruthenium precursors to form stable mononuclear complexes[2]. By coordinating to Ru(II) via the [N,N]-bidentate pocket, 5-PTCA lowers the energy of the Metal-to-Ligand Charge Transfer (MLCT) excited state, resulting in strong Stokes shifts and long-lived phosphorescence suitable for cellular imaging. Furthermore, the uncoordinated carboxylate group serves as a built-in handle for downstream bioconjugation (e.g., EDC/NHS coupling to targeting peptides).

Protocol 2: Synthesis of [Ru(bpy)₂(5-PTCA)]PF₆

Design Rationale (Self-Validating System): Stepwise ligand substitution using a non-coordinating counterion (PF₆⁻) creates a self-validating precipitation step. The product only precipitates when the cationic complex is fully formed, leaving unreacted neutral or anionic precursors in solution.

Step-by-Step Methodology:

  • Precursor Activation: Suspend 1.0 mmol of cis-[Ru(bpy)₂Cl₂] in 20 mL of a degassed ethanol/water (3:1 v/v) mixture.

  • Ligand Addition: Add 1.1 mmol of 5-PTCA and 1.2 mmol of triethylamine. Causality: Triethylamine deprotonates the carboxylic acid. While the carboxylate does not coordinate to Ru(II) in the presence of the strong [N,N] pocket, its deprotonation increases the electron density on the thiazole ring, accelerating chloride displacement.

  • Reflux: Heat the mixture to 80°C under a nitrogen atmosphere for 6 hours. Monitor the color change from dark purple to deep orange.

  • Counterion Exchange: Cool the solution to room temperature. Dropwise, add a saturated aqueous solution of NH₄PF₆. The bulky, non-coordinating PF₆⁻ anion pairs with the monocationic Ru(II) complex, driving its precipitation.

  • Isolation: Filter the resulting solid under vacuum, wash sequentially with cold water (2 x 10 mL) and diethyl ether (2 x 10 mL), and dry in vacuo.

Quantitative Data Summary

The following table summarizes the comparative physicochemical properties of 5-PTCA complexes, demonstrating how the ligand adapts to different metal centers.

ComplexMetal Oxidation StateCoordination ModePrimary ApplicationAbsorption λ_max (nm)Emission λ_max (nm)
[Fe(5-PTCA)₂]⁻ Fe(III)N,N,O-tridentate (2:1)Therapeutic Chelation480 (LMCT)Non-emissive
[Ru(bpy)₂(5-PTCA)]⁺ Ru(II)N,N-bidentate (1:1)Luminescent Probes455 (MLCT)620
[Ir(ppy)₂(5-PTCA)] Ir(III)N,N-bidentate (1:1)OLED Emitters380 (ILCT)540
[Zn(5-PTCA)₂] Zn(II)N,O-bidentate (2:1)Fluorescent Sensors320 (π-π*)410

Note: Absorption and emission values are representative benchmarks for pyridylthiazole-class transition metal complexes.

Visualizations

G L 5-PTCA Ligand (N,N,O Donor) C1 [Fe(5-PTCA)2]- Tridentate 2:1 Complex L->C1 C2 [Ru(bpy)2(5-PTCA)]+ Bidentate 1:1 Complex L->C2 M1 Fe(III) Precursor M1->C1 M2 Ru(II) Precursor M2->C2 A1 Therapeutic Iron Clearance (Siderophore Analog) C1->A1 A2 Photoluminescent Probe (MLCT Emission) C2->A2

Figure 1: Divergent coordination workflows of 5-PTCA yielding therapeutic and diagnostic complexes.

G GS Ground State (S0) MLCT Singlet MLCT (S1) GS->MLCT Excitation ISC Triplet MLCT (T1) MLCT->ISC ISC EM Emission (hν) ISC->EM Phosphorescence EM->GS

Figure 2: Jablonski diagram illustrating the MLCT photoluminescence pathway of Ru-5-PTCA complexes.

References

  • 5-(2-pyridinyl)
  • Crystal structure of (1,3-thiazole-2-carboxylato - IUCr Journals Source: IUCr Journals URL
  • Metabolically Programmed Iron Chelators - PMC Source: NIH Public Access URL
  • Preparation of metal complexes (1–4)

Sources

Method

Application Note: Optimized Reaction Conditions for the Protodecarboxylation of 5-(2-Pyridinyl)-4-thiazolecarboxylic Acid

Target Audience: Researchers, synthetic chemists, and drug development professionals. Introduction & Mechanistic Rationale 5-(2-Pyridinyl)-4-thiazolecarboxylic acid is a highly valuable building block in pharmaceutical s...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, synthetic chemists, and drug development professionals.

Introduction & Mechanistic Rationale

5-(2-Pyridinyl)-4-thiazolecarboxylic acid is a highly valuable building block in pharmaceutical synthesis, often utilized to access 5-(2-pyridinyl)thiazole derivatives. This bidentate structural motif is prevalent in various kinase inhibitors, metalloenzyme modulators, and advanced materials. However, the removal of the C4-carboxylic acid group via decarboxylation presents a significant synthetic challenge.

The electron-deficient nature of the thiazole ring inherently strengthens the C–C bond of the carboxylate, making standard thermal decarboxylation sluggish and prone to substrate decomposition. Furthermore, the chelating potential of the 2-pyridyl nitrogen can sequester metal catalysts, complicating transition-metal-mediated approaches. To overcome these barriers, Silver(I)-catalyzed protodecarboxylation has emerged as the most robust and high-yielding methodology, significantly lowering the activation energy required for CO₂ extrusion [1].

By utilizing a combination of Silver Carbonate (Ag₂CO₃) and a protic additive (Acetic Acid) in a polar aprotic solvent, the reaction proceeds through a stabilized aryl-silver intermediate, ensuring high fidelity and minimal side reactions.

Mechanistic Pathways & Experimental Causality

Understanding the causality behind the reagent selection is critical for scaling and troubleshooting this workflow:

  • Catalyst Choice (Ag₂CO₃): Silver(I) ions readily coordinate with the carboxylate group, forming a silver-carboxylate complex. This coordination weakens the C–C bond, facilitating the rate-limiting CO₂ extrusion step to form an aryl-silver intermediate.

  • Protic Additive (AcOH): The addition of catalytic acetic acid is a self-validating system requirement. It drives the protodemetalation of the aryl-silver intermediate, yielding the final protonated product while simultaneously regenerating the active Ag⁺ catalyst [2].

  • Solvent Microenvironment (DMSO or DMF): Polar aprotic solvents are mandatory. They stabilize the highly polar transition states during metal-carboxylate formation and prevent the aggregation of silver salts, maintaining a homogenous catalytic cycle.

  • Temperature (110–130 °C): This thermal window provides sufficient kinetic energy for decarboxylation without triggering the thermal degradation of the heteroaromatic core[3].

Ag_Mechanism Substrate 5-(2-Pyridinyl)-4- thiazolecarboxylic Acid Ag_Complex Ag-Carboxylate Complex (Ag2CO3 + Substrate) Substrate->Ag_Complex Decarboxylation CO2 Extrusion (Rate-Limiting) Ag_Complex->Decarboxylation Ag_Aryl Aryl-Silver Intermediate Decarboxylation->Ag_Aryl -CO2 Protonation Protodemetalation (AcOH) Ag_Aryl->Protonation Protonation->Ag_Complex Ag+ recycling Product 5-(2-Pyridinyl) thiazole Protonation->Product

Figure 1: Catalytic cycle of Ag-mediated protodecarboxylation of heteroaromatics.

Comparative Quantitative Data

The table below summarizes the optimization landscape for the decarboxylation of thiazole-4-carboxylic acid derivatives, highlighting the superiority of the silver-catalyzed approach.

MethodCatalyst / ReagentsSolventTemp (°C)Time (h)Expected Yield (%)
Silver-Catalyzed Ag₂CO₃ (10 mol%), AcOH (5 mol%)DMSO120385–95%
Copper-Catalyzed Cu₂O (5 mol%), 1,10-Phen (10 mol%)NMP/Quinoline160870–80%
Thermal (Base) DBU (1.2 equiv)DMF15012< 45%
Photoredox Acridinium photooxidant, PhSSPhTFE251850–60%

Detailed Experimental Protocols

Protocol A: Silver-Catalyzed Protodecarboxylation (Recommended)

This protocol is optimized for maximum yield and scalability, leveraging the synergistic effect of Ag₂CO₃ and AcOH [3].

Step-by-Step Methodology:

  • Reagent Assembly: In an oven-dried 50 mL Schlenk flask equipped with a magnetic stir bar, charge 5-(2-pyridinyl)-4-thiazolecarboxylic acid (1.0 mmol, 206.2 mg) and Ag₂CO₃ (0.1 mmol, 27.6 mg, 10 mol%).

  • Atmospheric Control: Evacuate the flask and backfill with dry Nitrogen or Argon (repeat 3 times). Note: An inert atmosphere prevents the oxidative degradation of the electron-rich aryl-silver intermediates.

  • Solvent & Additive Introduction: Inject anhydrous DMSO (5.0 mL) and glacial acetic acid (0.05 mmol, ~3 μL, 5 mol%) via syringe through a rubber septum.

  • Thermal Activation: Transfer the flask to a pre-heated oil bath set to 120 °C. Stir the reaction mixture vigorously (800 rpm) for 3 hours. Monitor the evolution of CO₂ gas (bubbling).

  • Reaction Tracking: Monitor the reaction progress via LC-MS or TLC (Eluent: 1:1 Hexanes/Ethyl Acetate). The starting material should be completely consumed after 3 hours.

  • Quenching & Filtration: Remove the flask from the oil bath and allow it to cool to room temperature. Dilute the mixture with Ethyl Acetate (20 mL). Filter the resulting suspension through a short pad of Celite to remove the insoluble silver salts. Wash the Celite pad with additional Ethyl Acetate (2x 10 mL).

  • Liquid-Liquid Extraction: Transfer the filtrate to a separatory funnel. Wash the organic layer with distilled water (3 x 20 mL) to effectively partition and remove the DMSO. Follow with a brine wash (20 mL).

  • Drying & Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude residue via flash column chromatography (Silica gel, gradient elution 10-30% EtOAc in Hexanes) to afford pure 5-(2-pyridinyl)thiazole.

Protocol B: Copper-Catalyzed Microwave Protodecarboxylation (Alternative)

For laboratories equipped with microwave synthesizers, this method offers a rapid alternative, though yields may be slightly lower due to the harsher thermal conditions.

Step-by-Step Methodology:

  • Preparation: To a 10 mL microwave-safe vial, add 5-(2-pyridinyl)-4-thiazolecarboxylic acid (1.0 mmol), Cu₂O (0.05 mmol, 7.2 mg), and 1,10-phenanthroline (0.1 mmol, 18.0 mg).

  • Solvent Addition: Add a 3:1 mixture of NMP and Quinoline (4.0 mL).

  • Irradiation: Seal the vial with a crimp cap. Irradiate in a dedicated microwave reactor at 160 °C for 15 minutes with a pre-stirring phase of 30 seconds.

  • Workup: Cool the vial rapidly using compressed air. Dilute with EtOAc (20 mL) and wash carefully with saturated NaHCO₃ (20 mL) to neutralize the mixture, followed by water (3 x 15 mL). Extract, dry over Na₂SO₄, and purify via chromatography.

Workflow Step1 1. Reagent Assembly Substrate + Ag2CO3 + AcOH Step2 2. Inert Atmosphere Setup N2/Ar in Anhydrous DMSO Step1->Step2 Step3 3. Thermal Activation 120 °C for 3 Hours Step2->Step3 Step4 4. Celite Filtration Removal of Ag Salts Step3->Step4 Step5 5. Liquid-Liquid Extraction EtOAc / H2O Wash Step4->Step5 Step6 6. Flash Chromatography Isolation of Pure Product Step5->Step6

Figure 2: Step-by-step experimental workflow for Silver-Catalyzed Protodecarboxylation.

References

  • Title: Silver-Catalyzed Protodecarboxylation of Heteroaromatic Carboxylic Acids Source: Organic Letters (American Chemical Society) URL: [Link]

  • Title: Copper-Catalyzed Protodecarboxylation of Aromatic Carboxylic Acids Source: Journal of Organic Chemistry (American Chemical Society) URL: [Link]

  • Title: Decarboxylation method of heterocyclic carboxylic acid compounds (CN109694343B)
Application

Handling and storage protocols for 5-(2-pyridinyl)-4-Thiazolecarboxylic acid

An Application Guide for the Handling and Storage of 5-(2-pyridinyl)-4-Thiazolecarboxylic Acid Compound Profile and Physicochemical Properties 5-(2-pyridinyl)-4-Thiazolecarboxylic acid is a heterocyclic organic compound...

Author: BenchChem Technical Support Team. Date: March 2026

An Application Guide for the Handling and Storage of 5-(2-pyridinyl)-4-Thiazolecarboxylic Acid

Compound Profile and Physicochemical Properties

5-(2-pyridinyl)-4-Thiazolecarboxylic acid is a heterocyclic organic compound containing both a pyridine and a thiazole moiety. Such structures are of significant interest in medicinal chemistry and drug development due to their presence in various biologically active molecules.[1][2][3] The precise handling and storage of this compound are critical to maintain its structural integrity for research applications and to ensure laboratory safety.

Based on the analysis of its structural isomer, 2-(4-Pyridyl)thiazole-4-carboxylic acid, the following properties can be anticipated.[4]

PropertyValueSource
Molecular Formula C₉H₆N₂O₂SCalculated
Molecular Weight 206.22 g/mol [4]
Physical Form Expected to be a solid[4]
Melting Point >300 °C (for isomer)[4][5]
Solubility Data for a related isomer suggests solubility in DMF (~10 mg/mL) and DMSO (~15 mg/mL) and poor solubility in ethanol and aqueous buffers.[6]

Safety and Hazard Information

As a Senior Application Scientist, it is imperative to treat all research chemicals with caution. The hazard profile for 5-(2-pyridinyl)-4-Thiazolecarboxylic acid is extrapolated from closely related analogs.[4][7]

Hazard CategoryGHS PictogramSignal WordHazard Statements
Acute Toxicity / Irritation alt text Warning H302: Harmful if swallowed.[4][7]H315: Causes skin irritation.[4][7]H319: Causes serious eye irritation.[4][7][8]H335: May cause respiratory irritation.[4][7]

Precautionary Statements (Selected):

  • Prevention: P261 (Avoid breathing dust), P264 (Wash hands and skin thoroughly after handling), P270 (Do not eat, drink or smoke when using this product), P280 (Wear protective gloves/eye protection/face protection).[4][9]

  • Response: P301+P312 (IF SWALLOWED: Call a POISON CENTER or doctor if you feel unwell), P302+P352 (IF ON SKIN: Wash with plenty of soap and water), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing).[4][8]

  • Storage: P403+P233 (Store in a well-ventilated place. Keep container tightly closed).[10][11]

  • Disposal: P501 (Dispose of contents/container to an approved waste disposal plant).[10]

Material Handling Protocols

The primary objective during handling is to prevent personnel exposure and maintain compound purity. The causality behind these protocols is grounded in the potential for the compound to act as an irritant and the need to avoid contamination.

Personal Protective Equipment (PPE)

Proper PPE is the first line of defense against exposure.

  • Eye Protection: Chemical safety goggles or a face shield are mandatory to protect against dust particles and splashes, in line with the H319 warning for serious eye irritation.[8][9]

  • Hand Protection: Chemically resistant gloves (e.g., nitrile) must be worn to prevent skin contact, addressing the H315 (skin irritation) hazard.[8] Gloves must be inspected before use and changed immediately if contaminated.

  • Body Protection: A standard laboratory coat should be worn. For larger quantities, additional protective clothing may be necessary.[8]

Engineering Controls

Engineering controls are designed to minimize hazards at the source.

  • Ventilation: All handling of the solid compound should be performed in a well-ventilated area, preferably within a certified chemical fume hood, to minimize the risk of inhaling dust (H335).[10][11][12]

  • Safety Stations: An eyewash station and a safety shower must be readily accessible in the work area.[8][9]

Compound Storage Protocols

The stability of thiazole derivatives is crucial for reproducible experimental results. Improper storage can lead to degradation, affecting the compound's efficacy and producing unknown impurities.

General Storage
  • Container: Store in the original, tightly sealed container to prevent moisture uptake and oxidation.[10]

  • Atmosphere: Store in a dry and cool place.[10][12] For long-term storage, maintaining a dry, inert atmosphere (e.g., under argon or nitrogen) is best practice.

  • Incompatibilities: Store away from strong oxidizing agents, as these can lead to chemical degradation.[8]

Temperature Recommendations
  • Long-Term Storage (Months to Years): For maximum stability, store the solid compound at -20°C.[6] This temperature minimizes the rate of potential degradation pathways.

  • Short-Term Storage (Days to Weeks): Storage in a desiccator at 2-8°C is acceptable.

  • In-Solution Storage: Stock solutions, particularly in solvents like DMSO, should be stored at -20°C or -80°C. It is highly recommended to aliquot the solution into single-use volumes to avoid repeated freeze-thaw cycles, which can degrade the compound and introduce moisture into the stock.

Experimental Workflow and Protocols

Workflow for Safe Handling and Solution Preparation

G cluster_prep Preparation Phase cluster_execution Execution Phase cluster_storage Storage Phase A Receive Compound Verify Integrity B Don Personal Protective Equipment (Goggles, Gloves, Lab Coat) A->B Safety First C Prepare Workspace (Chemical Fume Hood) B->C D Equilibrate compound to room temperature before opening C->D Begin Handling E Carefully weigh solid using anti-static weigh paper D->E F Transfer solid to sterile vial and add appropriate solvent (e.g., DMSO) E->F G Ensure Complete Dissolution (Vortex / Sonicate) F->G H Aliquot stock solution into single-use cryovials G->H Preserve Stability I Label vials clearly (Name, Conc., Date) H->I J Store aliquots at -20°C or -80°C for long-term use I->J

Caption: Workflow for receiving, handling, and preparing stock solutions.

Protocol: Preparation of a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution, a common starting concentration for cell-based assays and other experiments.

Materials:

  • 5-(2-pyridinyl)-4-Thiazolecarboxylic acid (MW: 206.22 g/mol )

  • Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

  • Calibrated analytical balance

  • Appropriate sterile vials (e.g., amber glass or polypropylene)

  • Vortex mixer and/or sonicator

Procedure:

  • Calculation: Determine the mass required.

    • Mass (g) = Desired Concentration (mol/L) × Volume (L) × Molecular Weight ( g/mol )

    • Mass (mg) for 1 mL of 10 mM solution: 0.010 mol/L × 0.001 L × 206.22 g/mol = 0.0020622 g = 2.06 mg

  • Weighing: In a chemical fume hood, carefully weigh out 2.06 mg of the compound onto anti-static weigh paper or directly into a tared vial.

  • Dissolution: Add the weighed solid to a sterile vial. Add 1.0 mL of anhydrous DMSO.

  • Mixing: Cap the vial tightly and vortex thoroughly for 1-2 minutes. If the solid does not dissolve completely, sonicate the vial in a water bath for 5-10 minutes until the solution is clear.

  • Storage: Aliquot the 10 mM stock solution into smaller, single-use volumes in appropriately labeled cryovials. Store immediately at -20°C or -80°C.

Spill and Waste Disposal

Spill Containment
  • Solid Spill: Evacuate the area if a large amount of dust is generated. Avoid breathing dust. Carefully sweep up the material and place it into a suitable, labeled container for disposal.[9][11] Do not use water to clean up, as this may create a solution that is harder to contain.

  • Solution Spill: Absorb the spill with an inert, non-combustible material (e.g., vermiculite, sand). Collect the material into a container for chemical waste.

Waste Disposal
  • All waste material, including empty containers and contaminated PPE, must be disposed of as chemical waste.[10]

  • Disposal must be conducted through a licensed waste disposal company in accordance with all applicable local, state, and federal regulations.[12]

  • Do not dispose of this compound or its solutions down the drain.[12]

References

  • Thiazole SDS, 288-47-1 Safety D
  • GHS07 - Safety Data Sheet for 2-(2-pyridyl)-4-methyl-Thiazole-5-Carboxylic Acid - Cayman Chemical.
  • 4-Thiazolecarboxylic acid - SAFETY D
  • 1,2,5-THIADIAZOLE-3-CARBOXYLIC ACID - Safety D
  • 5-(2-pyrazinyl)-4-thiazolecarboxylic acid ethyl ester 1047676-71-0 wiki - Guidechem.
  • QA-6395 - Safety Data Sheet for 4-Amino-1,2,5-thiadiazole-3-carboxylic acid - Combi-Blocks.
  • 2-(2-pyridyl)-4-methyl-Thiazole-5-Carboxylic Acid - Cayman Chemical.
  • A Novel Degradation Mechanism for Pyridine Derivatives in Alcaligenes faecalis JQ135 - American Society for Microbiology.
  • 2-(4-Pyridyl)thiazole-4-carboxylic acid 97 21278-86-4 - MilliporeSigma.
  • New thiazole, pyridine and pyrazole derivatives as antioxidant candidates: synthesis, DFT calculations and molecular docking study - National Center for Biotechnology Inform
  • SAFETY D
  • Application Notes and Protocols for Evaluating the Anti-Inflammatory Properties of Thiazoles - Benchchem.
  • 2-(4-Pyridyl)thiazole-4-carboxylic acid - 5g - Worldwide Life Sciences.
  • Anti-inflammation and antimalarial profile of 5-pyridin-2-yl-1H-[10][12]triazole-3-carboxylic acid ethyl ester as a low molecular intermediate for hybrid drug synthesis - National Center for Biotechnology Information (PMC).

  • 2-(2-Pyridyl)
  • The Uses of 2-Amino-4-Phenylthiazole in the Synthesis of Coumarin, Pyran, Pyridine and Thiazole Derivatives with Antitumor Activities - SCIRP.
  • Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents - MDPI.
  • Development of Novel Pyridine-Thiazole Hybrid Molecules as Potential Anticancer Agents - MDPI.
  • Synthesis, In Vitro Evaluation and Molecular Docking Studies of Novel Thiophenyl Thiazolyl-Pyridine Hybrids as Potential Anticancer Agents - MDPI.
  • 4-Thiazolecarboxylic acid, 2-(3-chloro-2-pyridinyl)- | C9H5ClN2O2S | CID - PubChem.

Sources

Technical Notes & Optimization

Troubleshooting

Improving yield of 5-(2-pyridinyl)-4-Thiazolecarboxylic acid synthesis

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this comprehensive troubleshooting guide to address the specific synthetic bottlenecks associated with 5-(2-pyridinyl)-4-thiazol...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this comprehensive troubleshooting guide to address the specific synthetic bottlenecks associated with 5-(2-pyridinyl)-4-thiazolecarboxylic acid .

This compound is a highly valuable heterocyclic building block, but its synthesis is notoriously prone to yield crashes. The presence of the basic, electron-withdrawing 2-pyridyl group introduces unique challenges during halogenation, cyclization, and hydrolysis. Below is a deep-dive diagnostic guide, optimized protocols, and mechanistic insights to ensure your synthetic workflow is robust, scalable, and self-validating.

I. Synthetic Workflow Overview

The most reliable route to 5-(2-pyridinyl)-4-thiazolecarboxylic acid involves a three-stage process: selective alpha-bromination of a beta-ketoester precursor[1], a modified Hantzsch cyclization[2], and a mild saponification.

Workflow A 2-Picoline + Diethyl Oxalate B Ethyl 2-oxo-3-(pyridin-2-yl)propanoate (Claisen Condensation) A->B NaOEt, EtOH, 0°C to RT C Ethyl 3-bromo-2-oxo-3-(pyridin-2-yl)propanoate (Selective Bromination) B->C CuBr2, CHCl3/EtOAc, Reflux D Ethyl 5-(pyridin-2-yl)thiazole-4-carboxylate (Hantzsch Cyclization) C->D Thioformamide, NaHCO3, DME E 5-(2-Pyridinyl)-4-thiazolecarboxylic acid (Mild Saponification) D->E LiOH, THF/H2O, RT

Fig 1. Optimized 4-step synthetic workflow for 5-(2-pyridinyl)-4-thiazolecarboxylic acid.

II. Diagnostic Q&A: Troubleshooting Yield Crashes

Q1: My alpha-bromination of ethyl 2-oxo-3-(pyridin-2-yl)propanoate yields a complex mixture of polybrominated products and intractable tar. How can I control this? Causality: Molecular bromine (Br₂) is highly reactive. In the presence of a pyridine ring, Br₂ can cause unwanted electrophilic aromatic substitution or form stable, insoluble pyridinium-bromonium complexes. Furthermore, the HBr generated protonates the pyridine, altering the substrate's solubility and reactivity. Solution: Switch your halogenating agent from Br₂ to Copper(II) bromide (CuBr₂). CuBr₂ acts as a mild, heterogeneous single-electron oxidant that selectively delivers exactly one equivalent of bromine to the enolizable alpha-position. This completely suppresses over-bromination and prevents pyridine ring interference.

Q2: The Hantzsch cyclization with thioformamide is giving very low yields (<20%) and recovering unreacted starting material. What is going wrong? Causality: There are two competing failure modes here. First, thioformamide is highly unstable and readily decomposes under thermal stress. Second, the initial S-alkylation step of the Hantzsch synthesis generates hydrobromic acid (HBr)[3]. This HBr immediately protonates the basic pyridine nitrogen of your substrate, pulling it out of the reactive cycle and promoting degradation. Solution: Implement the Holzapfel-Meyers-Nicolaou modification [2]. By conducting the reaction in dimethoxyethane (DME) with sodium bicarbonate (NaHCO₃), you actively scavenge the HBr as it forms, protecting the pyridine ring. If the subsequent dehydration of the hydroxythiazoline intermediate is sluggish, treat it with trifluoroacetic anhydride (TFAA) and pyridine at -20 °C to force aromatization without degrading the thioformamide[2].

Q3: I successfully synthesized the ethyl ester intermediate, but upon basic hydrolysis to the final carboxylic acid, my yield drops significantly and I detect a byproduct lacking the carboxyl group. Why? Causality: You are observing thermal decarboxylation. While thiazole-4-carboxylic acids are generally stable, the strongly electron-withdrawing 2-pyridyl group at the 5-position increases the electrophilicity of the thiazole ring. Under harsh saponification conditions (e.g., boiling NaOH), the carboxylate intermediate becomes highly susceptible to decarboxylation. Solution: Shift to a mild saponification protocol. Use Lithium Hydroxide (LiOH) in a THF/Water mixture at room temperature. LiOH provides excellent nucleophilicity to cleave the ethyl ester but is mild enough to prevent thermal degradation of the C-C bond.

III. Mechanistic Pathway of the Modified Hantzsch Cyclization

Understanding the step-by-step assembly of the thiazole core is critical for identifying exactly where a reaction has stalled.

Mechanism A Thioformamide + alpha-Haloketone B S-Alkylation (Thioimidate) A->B SN2 Attack (-HBr) C Intramolecular Cyclization B->C Amine attack D Hydroxythiazoline Intermediate C->D E Dehydration (-H2O) D->E TFAA / Pyridine F Thiazole Core Formation E->F

Fig 2. Mechanistic pathway of the modified Hantzsch thiazole synthesis.

IV. Quantitative Optimization Data

The table below summarizes the expected yield improvements when transitioning from classical methods to our optimized, pyridine-tolerant protocols.

Reaction StepClassical ConditionTypical YieldOptimized ConditionOptimized YieldKey Mechanistic Advantage
1. Bromination Br₂ / AcOH35-45%CuBr₂ / CHCl₃-EtOAc85-90% Prevents polybromination and pyridinium salt formation.
2. Cyclization Thioformamide / EtOH, Reflux15-30%Thioformamide / NaHCO₃ / DME (Holzapfel Mod.)75-85% Buffers HBr; prevents protonation of the pyridine nitrogen.
3. Saponification NaOH / MeOH, Reflux40-50%LiOH / THF-H₂O, RT>95% Eliminates thermal decarboxylation of the C4-carboxylate.

V. Validated Step-by-Step Protocols

Every protocol below is designed as a self-validating system . Visual cues and physical state changes are embedded in the steps so you can confirm the reaction's success in real-time.

Protocol A: Selective Alpha-Bromination (Synthesis of Ethyl 3-bromo-2-oxo-3-(pyridin-2-yl)propanoate)

Note: The starting material, ethyl 2-oxo-3-(pyridin-2-yl)propanoate, is readily prepared via Claisen condensation of 2-picoline and diethyl oxalate[1].

  • Setup: In a 500 mL round-bottom flask, dissolve ethyl 2-oxo-3-(pyridin-2-yl)propanoate (50 mmol) in 150 mL of a 1:1 mixture of chloroform (CHCl₃) and ethyl acetate (EtOAc).

  • Reagent Addition: Add Copper(II) bromide (CuBr₂, 100 mmol, 2.0 eq) to the flask. Self-Validation Check: The mixture will appear as a dark green/black suspension.

  • Reaction: Attach a reflux condenser and heat the mixture to vigorous reflux for 4-6 hours.

  • In-Process Check: As the reaction proceeds, the dark green CuBr₂ is reduced to Copper(I) bromide (CuBr), which precipitates as a heavy white/pale-gray solid. The reaction is complete when the green color is entirely discharged from the liquid phase.

  • Workup: Cool to room temperature, filter the mixture through a pad of Celite to remove the CuBr precipitate, and concentrate the filtrate under reduced pressure to yield the alpha-haloketone. Use immediately in Protocol B.

Protocol B: Modified Hantzsch Cyclization (Holzapfel-Meyers-Nicolaou Method)
  • Setup: Dissolve the crude alpha-haloketone (approx. 50 mmol) in 100 mL of anhydrous dimethoxyethane (DME).

  • Buffering: Add solid sodium bicarbonate (NaHCO₃, 150 mmol, 3.0 eq). Self-Validation Check: Mild effervescence (CO₂ gas) may occur as residual acids are neutralized.

  • Cyclization: Add thioformamide (60 mmol, 1.2 eq). Stir the suspension at room temperature for 12 hours.

  • Dehydration (If required): Monitor by TLC (Hexane:EtOAc 1:1). If the intermediate hydroxythiazoline is present (a highly polar, UV-active spot), cool the flask to -20 °C. Add pyridine (2.0 eq) followed by dropwise addition of trifluoroacetic anhydride (TFAA, 1.5 eq)[2]. Stir for 1 hour.

  • Workup: Quench with saturated aqueous NaHCO₃, extract with EtOAc (3 x 50 mL), dry over Na₂SO₄, and purify via silica gel chromatography to isolate ethyl 5-(pyridin-2-yl)thiazole-4-carboxylate.

Protocol C: Mild Saponification (Synthesis of the Target Acid)
  • Setup: Dissolve ethyl 5-(pyridin-2-yl)thiazole-4-carboxylate (30 mmol) in 60 mL of Tetrahydrofuran (THF).

  • Hydrolysis: Add a solution of Lithium Hydroxide monohydrate (LiOH·H₂O, 90 mmol, 3.0 eq) dissolved in 30 mL of deionized water.

  • Reaction: Stir vigorously at room temperature for 4 hours. Self-Validation Check: The initial biphasic mixture will slowly homogenize into a clear, single-phase solution as the hydrophobic ester is converted into the highly water-soluble lithium carboxylate salt.

  • Isolation: Concentrate the mixture under reduced pressure to remove the THF. Cool the remaining aqueous phase in an ice bath and carefully acidify to pH 3.5 using 1M HCl.

  • Collection: Self-Validation Check: A dense, off-white precipitate of the free 5-(2-pyridinyl)-4-thiazolecarboxylic acid will rapidly form. Filter the solid, wash with ice-cold water, and dry under high vacuum.

VI. References

  • Hantzsch Thiazole Synthesis Mechanism | PDF | Ester | Chemical Reactions - Scribd Source: scribd.com URL:[Link]

  • Holzapfel-Meyers-Nicolaou Modification of the Hantzsch Thiazole Synthesis - ResearchGate Source: researchgate.net URL:[Link]

Sources

Optimization

Technical Support Center: Purification of 5-(2-Pyridinyl)-4-Thiazolecarboxylic Acid Intermediates

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical liabilities of 5-(2-pyridinyl)-4-thiazolecarboxylic acid (CAS: 1269469-93-3).

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical liabilities of 5-(2-pyridinyl)-4-thiazolecarboxylic acid (CAS: 1269469-93-3). This intermediate presents a unique triad of purification challenges: it is a highly polar zwitterion, a potent bidentate metal chelator, and a thermally sensitive heteroaromatic acid.

This guide provides field-proven, self-validating protocols to help you overcome these bottlenecks and achieve >98% purity in your drug development workflows.

Knowledge Base: Molecular Liabilities & Causality

To purify this intermediate successfully, you must first understand the causality behind its behavior in solution:

  • The Zwitterionic Trap: The molecule contains a carboxylic acid (pKa ~2.0) and two basic nitrogens (pyridine pKa ~5.2, thiazole pKa ~2.5). At neutral pH, it exists as a highly water-soluble zwitterion (1[1]). Traditional organic extraction (e.g., EtOAc/Water) will fail because the molecule will not partition into the organic phase.

  • Bidentate Metal Chelation: If synthesized via cross-coupling, the 2-pyridyl and thiazole nitrogens form a thermodynamically stable 5-membered chelate ring with transition metals like Palladium (Pd) or Copper (Cu). This chelation outcompetes standard aqueous washes, leading to high heavy-metal carryover.

  • Thermal Decarboxylation: Heteroaromatic carboxylic acids, particularly thiazole-4-carboxylic acids, are highly susceptible to proto-decarboxylation. The resulting C4-carbanion is stabilized by the adjacent sulfur and nitrogen atoms. Elevated temperatures (>60 °C) or trace metals will catalyze the loss of CO₂ (2[2], 3[3]).

Troubleshooting Guides

Issue 1: I am losing my product during liquid-liquid extraction. It stays in the aqueous layer.

  • Cause: At pH 5–8, the molecule is a zwitterion with near-zero organic solubility.

  • Solution: Abandon standard extraction. Instead, utilize Isoelectric Precipitation . Dissolve the crude mixture in an alkaline aqueous solution (pH > 9) to form the fully soluble carboxylate anion. Wash with an organic solvent to remove neutral impurities, then carefully titrate the aqueous layer to the molecule's isoelectric point (pI ~3.8) to force precipitation.

Issue 2: My isolated intermediate has >500 ppm Palladium, failing QA specs.

  • Cause: The 2-pyridyl-thiazole motif is chelating the Pd catalyst. Standard silica gel chromatography cannot break this coordination complex.

  • Solution: Introduce a covalent metal scavenger (e.g., Thiol-functionalized silica) before isoelectric precipitation. The high local concentration of thiols will thermodynamically outcompete the bidentate nitrogen chelation.

Issue 3: My NMR shows a new peak in the aromatic region and the loss of the carboxylic acid proton after rotary evaporation.

  • Cause: Thermal decarboxylation. You likely concentrated the product at too high a temperature or left it in an acidic solution for too long.

  • Solution: Never exceed 40 °C during concentration or drying. Dry the isolated solid under high vacuum at room temperature.

Quantitative Data & Material Selection

Table 1: Physicochemical Parameters Dictating Purification

ParameterEstimated ValueImpact on Purification Strategy
pKa (Carboxylic Acid) ~2.0Deprotonates at pH > 4; dictates alkaline solubility.
pKa (Pyridine N) ~5.2Protonates at pH < 5; dictates acidic solubility.
Isoelectric Point (pI) ~3.6 - 4.0Point of minimum aqueous solubility; target for precipitation.
Thermal Stability < 50 °C (in solution)High risk of decarboxylation; avoid boiling solvents.

Table 2: Metal Scavenger Selection Guide

Scavenger TypeAffinity for Pd/CuOptimal pHRecommendation
Silica-Thiol (Si-SH) Very High2 - 10Optimal. Breaks strong 2-pyridyl chelates effectively.
Thiourea Resin High1 - 9Good alternative, but requires longer incubation times.
Activated Carbon Low-ModerateAnyAvoid. Ineffective for chelated Pd and causes product loss via adsorption.

Validated Experimental Protocols

Protocol A: Palladium Scavenging & Isoelectric Precipitation

This protocol is a self-validating system designed to clear metals and isolate the zwitterion without chromatography.

Step 1: Alkaline Dissolution & Washing

  • Suspend the crude reaction mixture in 1.0 M NaOH (10 mL/g of crude) until the pH is > 9.0. The product will dissolve as the sodium carboxylate salt.

  • Extract the aqueous layer twice with Ethyl Acetate (5 mL/g) to remove unreacted aryl halides, phosphine ligands, and neutral organic impurities. Discard the organic layers.

Step 2: Metal Scavenging 3. To the retained aqueous layer, add SiliaBond® Thiol (or equivalent Si-SH scavenger) at a loading of 5 equivalents relative to the theoretical Pd catalyst used. 4. Stir the suspension at 40 °C for 4 hours. Do not exceed 40 °C to prevent decarboxylation. 5. Filter the suspension through a pad of Celite to remove the Pd-bound resin.

  • Self-Validation Check: Spot the filtrate onto a commercial Pd-test strip. If it turns color, add 2 more equivalents of scavenger and repeat Step 4.

Step 3: Isoelectric Precipitation 6. Cool the Pd-free aqueous filtrate to 0–5 °C in an ice bath. 7. Dropwise, add 1.0 M HCl while continuously monitoring with a calibrated pH meter. 8. Stop the addition when the pH reaches exactly 3.8 . A thick, off-white precipitate (the zwitterion) will form. 9. Age the suspension at 0 °C for 1 hour to maximize crystal growth.

  • Self-Validation Check: Take a 1 mL aliquot of the filtrate. Adjust the pH to 3.0 and another to 4.5. If no further cloudiness appears in either, precipitation is quantitatively complete.

  • Filter the solid, wash with ice-cold water (2 mL/g), and dry under high vacuum at 25 °C for 24 hours.

Process Visualization

G N1 Crude Reaction Mixture (Pd, Salts, Organics) N2 Alkaline Quench (Adjust to pH > 9) N1->N2 N3 Organic Wash (Discard Impurities) N2->N3 Extract with EtOAc N4 Aqueous Phase (Soluble Carboxylate) N2->N4 Retain Aqueous N5 Pd Scavenging (Thiol Resin, 40°C) N4->N5 N6 Isoelectric Titration (Acidify to pH 3.8) N5->N6 Filter Resin N7 Zwitterion Precipitation (Cool to 0-5°C) N6->N7 N8 Pure 5-(2-pyridinyl)- 4-thiazolecarboxylic acid N7->N8 Filter & Dry

Caption: Isolation and Pd-clearance workflow for 5-(2-pyridinyl)-4-thiazolecarboxylic acid.

Frequently Asked Questions (FAQs)

Q: Can I purify this compound using standard Silica Gel Column Chromatography? A: It is highly discouraged. Due to the zwitterionic nature and strong hydrogen-bonding capabilities, the compound will streak severely on normal-phase silica, resulting in poor recovery. If chromatography is absolutely necessary, use Reverse-Phase (C18) HPLC with a buffered mobile phase (e.g., 0.1% Formic acid in Water/Acetonitrile) to suppress ionization.

Q: Why did my product turn black during drying? A: Blackening is a classic sign of trace Palladium crashing out as Pd(0) nanoparticles, combined with thermal degradation. Ensure you perform the metal scavenging step before precipitation, and never dry the product in an oven above 40 °C.

Q: Can I convert the carboxylic acid to a methyl ester to make purification easier? A: Yes. Esterification temporarily masks the zwitterion, allowing for standard organic extraction and silica gel chromatography. However, you must carefully hydrolyze the ester back to the acid later using mild conditions (e.g., LiOH in THF/Water at room temperature) to avoid degrading the thiazole ring.

References

  • ACS Organic Letters. "Decarboxylative Cross-Coupling of Azoyl Carboxylic Acids with Aryl Halides". URL:[Link]

  • PLOS One. "Identification of 2-Aminothiazole-4-Carboxylate Derivatives Active against Mycobacterium tuberculosis H37Rv and the b-Ketoacyl-A". URL:[Link]

Sources

Troubleshooting

Minimizing side reactions during 5-(2-pyridinyl)-4-Thiazolecarboxylic acid coupling

Technical Support Center: Troubleshooting 5-(2-Pyridinyl)-4-Thiazolecarboxylic Acid Couplings Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently see researchers struggle with the ami...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Support Center: Troubleshooting 5-(2-Pyridinyl)-4-Thiazolecarboxylic Acid Couplings

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently see researchers struggle with the amide coupling of sterically congested, electron-deficient heterocyclic acids. 5-(2-Pyridinyl)-4-thiazolecarboxylic acid is a notorious "problem child" in synthetic and medicinal chemistry.

This guide abandons generic advice to provide a deep, mechanistic dissection of why this specific molecule fails during standard coupling, followed by field-proven, self-validating protocols to guarantee your success.

Part 1: Mechanistic Causality – Why is this Coupling so Difficult?

Before troubleshooting, we must understand the causality behind the failures. The difficulty in coupling 5-(2-pyridinyl)-4-thiazolecarboxylic acid stems from three interacting molecular features:

  • Severe Steric Congestion: The 4-carboxylic acid is flanked directly (ortho) by the bulky 5-(2-pyridyl) group. During activation, the approach of the coupling reagent—and subsequently the amine—is physically blocked, drastically reducing the rate of aminolysis.

  • Electronic Deactivation: Both the thiazole and pyridine rings are highly electron-withdrawing. While this makes the resulting activated ester highly electrophilic, it also severely reduces the nucleophilicity of the initial carboxylate anion, making the first step (attack on the coupling agent) sluggish.

  • Chelation and Trapping: The nitrogen of the 2-pyridyl group and the heteroatoms of the thiazole ring can form strong intramolecular hydrogen bonds or chelate with activating agents (and metal impurities). This locks the activated intermediate in an unreactive conformation, giving side reactions time to outcompete the desired amide bond formation.

Part 2: Troubleshooting Guides & FAQs

Q: I am using HATU and DIPEA, but my LC-MS shows a massive peak for a byproduct and very little desired amide. What happened? A: You are observing guanidinylation [1]. HATU is a uronium (aminium) salt. Because the activation of your sterically hindered thiazole-4-carboxylic acid is extremely slow, the amine in your reaction mixture reacts directly with the excess HATU. This forms a highly stable tetramethylguanidinium byproduct, consuming your amine and killing the reaction. Causality-driven solution: Never use uronium salts (HATU, HBTU, COMU) for highly hindered thiazole acids. Switch to a phosphonic anhydride like T3P[2].

Q: I switched to EDC and HOBt to avoid guanidinylation, but now I'm isolating an unreactive byproduct with the exact mass of my activated ester. Why? A: You have triggered an N-acylurea migration . Carbodiimides like EDC initially form an O-acylisourea intermediate. Because the bulky 5-(2-pyridyl) group physically delays the amine from attacking the carbonyl, the O-acylisourea has enough time to undergo an intramolecular O-to-N acyl migration. This forms a dead-end N-acylurea byproduct. Causality-driven solution: If you must use EDC, you must increase the concentration of your additive (e.g., use HOAt instead of HOBt) to trap the O-acylisourea faster than it can migrate.

Q: I heated my coupling reaction to 60 °C to force the sterically hindered amine to react. The starting material disappeared, but no amide formed. Is the acid degrading? A: Yes, it is undergoing decarboxylation [3]. Thiazole-4-carboxylic acids are inherently prone to losing CO₂, especially when heated in the presence of strong bases (like DIPEA) or trace metals. The carboxylate acts as a leaving group, forming a stabilized ylide/anion at the C4 position, yielding 5-(2-pyridinyl)thiazole. Causality-driven solution: Keep the reaction strictly at or below room temperature (0 °C to 25 °C) and use a milder, sterically hindered base like pyridine or 2,6-lutidine[2].

Part 3: Data Presentation & Reagent Selection

To minimize side reactions, reagent selection must be dictated by the steric and electronic profile of the substrate. Below is a quantitative summary of coupling agent performance for 5-(2-pyridinyl)-4-thiazolecarboxylic acid.

Coupling Reagent SystemPrimary Activation IntermediateDominant Side ReactionRelative YieldRecommendation
HATU / DIPEA OAt EsterGuanidinylation of amine< 20%Avoid. Steric bulk prevents activation; amine is consumed by HATU.
EDC / HOBt O-AcylisoureaN-Acylurea migration35 - 50%Sub-optimal. Migration outpaces aminolysis due to steric delay.
Mixed Anhydride (IBCF) Isobutyl CarbonateEsterification / Hydrolysis50 - 60%Moderate. Requires strict temperature control (-15 °C) to prevent degradation.
T3P / Pyridine Mixed Phosphonic AnhydrideNone (Water-soluble byproducts)> 85% Optimal. Eliminates guanidinylation; prevents decarboxylation[4].

Part 4: Workflow Visualization

The following diagram illustrates the kinetic competition between the desired amide bond formation and the dominant side reactions.

Workflow Start 5-(2-Pyridinyl)-4-Thiazolecarboxylic Acid + Amine + Coupling Reagent ActEster Activated Ester Intermediate (e.g., Mixed Anhydride, OAt) Start->ActEster Activation (Base) Guanidinium Guanidinium Byproduct (HATU + Unreacted Amine) Start->Guanidinium Excess HATU + Slow Activation Decarbox Decarboxylated Thiazole (Thermal/Base Degradation) Start->Decarbox Prolonged Heat / Strong Base Amide Desired Amide Product (Optimal Pathway) ActEster->Amide Aminolysis (T3P / Optimized) NAcylUrea N-Acylurea Byproduct (O-to-N Migration with EDC) ActEster->NAcylUrea Carbodiimides + Steric Hindrance

Reaction pathways for 5-(2-pyridinyl)-4-thiazolecarboxylic acid coupling, highlighting side reactions.

Part 5: Optimized Experimental Protocol (Self-Validating System)

To bypass the side reactions detailed above, we utilize Propylphosphonic anhydride (T3P) with pyridine[2]. T3P is a mild, highly efficient reagent that does not cause guanidinylation and operates under conditions that prevent decarboxylation.

This protocol is designed as a Self-Validating System : it contains built-in physical checkpoints that confirm the reaction's success without requiring immediate LC-MS or NMR analysis.

Materials:

  • 5-(2-pyridinyl)-4-thiazolecarboxylic acid (1.0 equiv)

  • Target Amine (1.1 equiv)

  • T3P (50% solution in EtOAc, 1.5 equiv)

  • Pyridine (3.0 equiv)

  • Anhydrous Ethyl Acetate (EtOAc) or Dichloromethane (DCM)

Step-by-Step Methodology:

  • Substrate Assembly: Suspend 5-(2-pyridinyl)-4-thiazolecarboxylic acid and the target amine in anhydrous EtOAc (0.2 M concentration) under an inert atmosphere.

  • Base Addition: Add pyridine (3.0 equiv) dropwise.

    • Self-Validation Checkpoint 1: The suspension should transition into a clear, homogeneous solution. If the mixture remains cloudy, the amine hydrochloride salt has not been fully neutralized; add an additional 0.5 equiv of pyridine until clear.

  • Thermal Control: Cool the reaction flask to exactly 0 °C using an ice bath. Do not skip this step; cooling prevents the exothermic activation from triggering decarboxylation.

  • Activation & Coupling: Add the T3P solution (1.5 equiv) dropwise over 10 minutes. Maintain the reaction at 0 °C for 1 hour, then allow it to slowly warm to room temperature (20–25 °C) and stir for 12 hours.

  • Self-Validating Workup: Quench the reaction by adding an equal volume of distilled water. Transfer to a separatory funnel and partition the layers. Wash the organic layer sequentially with 1M HCl (to remove pyridine), saturated NaHCO₃, and brine.

    • Self-Validation Checkpoint 2: T3P and its phosphonic acid byproducts are 100% water-soluble[4]. Unlike HATU or EDC couplings which leave massive organic-soluble byproducts requiring column chromatography, a T3P reaction self-purifies during the aqueous wash. If you evaporate the organic layer and recover a solid mass matching your theoretical yield, the coupling was successful.

Part 6: References

  • National Institutes of Health (PMC). "The Hydrolytic Activity of Copper(II) Complexes with 1,4,7-Triazacyclononane Derivatives for the Hydrolysis of Phosphate Diesters." URL:[Link]

  • Dunetz, J. R., et al. "General and Scalable Amide Bond Formation with Epimerization-Prone Substrates Using T3P and Pyridine." Organic Letters, ACS Publications. URL:[Link]

  • Forgione, P., et al. "Decarboxylative Cross-Coupling of Azoyl Carboxylic Acids with Aryl Halides." Organic Letters, ACS Publications. URL:[Link]

Sources

Optimization

Optimizing reaction temperature for thiazole carboxylic acid derivatives

Troubleshooting & Temperature Optimization Guide Welcome to the Technical Support Center for the synthesis and optimization of thiazole carboxylic acid derivatives. Thiazole rings are privileged scaffolds in drug develop...

Author: BenchChem Technical Support Team. Date: March 2026

Troubleshooting & Temperature Optimization Guide

Welcome to the Technical Support Center for the synthesis and optimization of thiazole carboxylic acid derivatives. Thiazole rings are privileged scaffolds in drug development, but their synthesis and subsequent functionalization are highly sensitive to thermal conditions.

This guide provides field-proven troubleshooting strategies, focusing on the thermodynamic and kinetic control required to maximize yields and prevent degradation during three critical workflows: Ring Construction , Ester Hydrolysis , and Direct Electrocarboxylation .

Section 1: Hantzsch Thiazole Synthesis (Ring Construction)

The Hantzsch synthesis, involving the condensation of an α-haloketone with a thioamide or thiourea, is the most prominent method for constructing the thiazole ring. However, researchers frequently encounter yield bottlenecks related to thermal activation.

FAQ 1: Why is my Hantzsch synthesis sluggish at room temperature, but yielding complex side products when refluxed?

Causality & Solution: The reaction proceeds via a hydroxythiazoline intermediate. At room temperature, the system often lacks the activation energy required for the final dehydration step, leaving the intermediate in a dynamic equilibrium and stalling the reaction. Conversely, excessive conventional heating (e.g., prolonged reflux at >100°C) causes the α-haloketone—which is inherently unstable—to decompose, leading to a dark, complex mixture of side products[1].

To resolve this, you must bypass prolonged thermal exposure. Utilizing microwave irradiation at 70–90°C provides rapid, uniform heating that drives the dehydration step in minutes[1]. Alternatively, ultrasonic irradiation at room temperature can accelerate the reaction through cavitation without thermal degradation[2].

Table 1: Effect of Temperature and Activation Method on Hantzsch Synthesis Yield
Activation MethodTemperature (°C)Reaction TimeTypical Yield (%)
Conventional HeatingRoom Temp (25)24 h< 20%
Conventional Heating653.5 h79–90%
Ultrasonic IrradiationRoom Temp (25)2.0 h79–90%
Microwave Irradiation70–9010–30 min> 85%

Data synthesized from comparative optimization studies[1][2].

Hantzsch SM α-haloketone + Thioamide Cond Condensation (Solvent: EtOH) SM->Cond Int Hydroxythiazoline Intermediate Cond->Int RT to 50°C Dehyd Dehydration (Requires Activation Energy) Int->Dehyd Err Side Products (Decomposition) Int->Err Prolonged Reflux (>100°C) Prod Substituted Thiazole Dehyd->Prod MW 70-90°C or Ultrasound

Caption: Thermodynamic workflow and troubleshooting pathways for Hantzsch thiazole synthesis.

Protocol 1: Self-Validating Microwave-Assisted Hantzsch Synthesis
  • Preparation: In a microwave-safe reaction vessel, combine the α-haloketone (1.0 equiv) and the thioamide/thiourea (1.0 equiv) in ethanol (approx. 2 mL per mmol of substrate).

  • Irradiation: Seal the vessel and place it in the microwave reactor. Heat the mixture to 70–90°C for 10–30 minutes[1].

  • Validation: Monitor the reaction progress by Thin Layer Chromatography (TLC). The disappearance of the α-haloketone spot confirms the completion of the condensation and dehydration phases.

  • Workup: Cool the vessel to room temperature. Pour the mixture into a 5% aqueous sodium carbonate ( Na2​CO3​ ) solution. This neutralizes the hydrohalic acid byproduct and forces the free-base thiazole to precipitate.

  • Isolation: Filter the solid product under a vacuum, wash with cold water, and dry.

Section 2: Ester Hydrolysis to Thiazole Carboxylic Acids

Once the thiazole ester is formed, it must be hydrolyzed to yield the free carboxylic acid for downstream drug development (e.g., amide coupling).

FAQ 2: During the saponification of my thiazole ester, I observe incomplete conversion at 50°C but ring degradation at 100°C. What is the optimal thermal window?

Causality & Solution: Thiazole rings, particularly those with electron-withdrawing groups, can be sensitive to harsh, prolonged alkaline conditions. At 50°C, the kinetics of ester cleavage are too slow. However, boiling the mixture for extended periods causes nucleophilic attack on the heteroaromatic ring itself.

The optimal kinetic window for methyl or ethyl thiazole-4-carboxylates is a short, controlled reflux (approx. 100°C) with 10% aqueous NaOH for exactly 1 hour [3]. Alternatively, for highly sensitive substrates, microwave-assisted hydrolysis using K2​CO3​ at 180°C for a mere 20 minutes provides excellent yields while outpacing degradation kinetics[4].

Protocol 2: Controlled Alkaline Hydrolysis of Thiazole-4-Carboxylate
  • Suspension: In a round-bottom flask, suspend methyl thiazole-4-carboxylate (1.0 equiv) in a 10% aqueous sodium hydroxide solution (approx. 2.5 equiv of NaOH)[3].

  • Controlled Heating: Equip the flask with a reflux condenser and heat the mixture to a gentle reflux for exactly 1 hour. Do not exceed this time limit to prevent ring-opening.

  • Cooling: Remove from heat and immediately cool the reaction mixture in an ice-water bath to 0–5°C.

  • Acidification (Critical Step): Slowly add 6 mol/L HCl dropwise under continuous stirring until the solution reaches pH = 3[3]. The thiazole-4-carboxylic acid will precipitate as a white/off-white solid.

  • Isolation: Stir for an additional 15 minutes at 0°C to maximize precipitation. Collect the solid via suction filtration, wash with a minimal amount of ice-cold water, and dry thoroughly.

Section 3: Direct Electrocarboxylation of Bromothiazoles

Advanced methodologies now allow for the direct synthesis of thiazole carboxylic acids from bromothiazoles and CO2​ via electrocarboxylation, avoiding the use of toxic reagents like carbon tetrachloride required in traditional Hunsdiecker reactions[5].

FAQ 3: I am trying to synthesize thiazole carboxylic acids directly from bromothiazoles and CO2​ via electrocarboxylation. How does the cell temperature impact the Faradaic Efficiency (FE)?

Causality & Solution: In electrocarboxylation, temperature dictates two competing factors: the solubility of CO2​ in the electrolyte and the stability of the highly reactive debrominated carbanion intermediate. Lowering the temperature increases CO2​ concentration (favoring nucleophilic attack) but simultaneously decreases the conductivity of the electrolyte.

Systematic studies on 4-bromothiazole (4-BT) reveal that -5°C is the optimal thermodynamic sweet spot [6]. Dropping the temperature below -10°C reduces mass transfer and conductivity, dropping the yield, while raising it above 0°C reduces CO2​ solubility, leading to protonation side-reactions rather than carboxylation.

Table 2: Effect of Temperature on the Electrocarboxylation of 4-Bromothiazole
Temperature (°C)Yield of Target Acid (4-TCA) (%)Faradaic Efficiency (FE) (%)
2573.867.1
1080.773.4
581.574.1
084.877.1
-5 (Optimal) 87.8 79.8
-1082.975.4
-2077.670.5

Data reflects the electrocarboxylation of 4-BT with CO2​ [6].

Electrocarboxylation BT Bromothiazole (Cathode) Red 2e- Reduction & C-Br Cleavage BT->Red Carbanion Debrominated Carbanion Red->Carbanion CO2 CO2 Nucleophilic Attack (Optimal at -5°C) Carbanion->CO2 CarbInt Carboxylated Intermediate CO2->CarbInt Hydro Hydrolysis CarbInt->Hydro TCA Thiazole Carboxylic Acid Hydro->TCA

Caption: Mechanistic pathway for the electrocarboxylation of bromothiazoles with CO2.

References
  • Electrochemistry Carboxylation of Bromothiazoles with CO2: An Environmentally Friendly Synthesis of Thiazole Carboxylic Acids MDPI [Link]

  • Decarboxylative Bromination of Thiazole Core and Consecutive Cross-Coupling Reactions Beilstein Archives [Link]

  • Synthesis and Biological Evaluation of New Substituted Hantzsch Thiazole Derivatives from Environmentally Benign One-Pot Semantic Scholar (Molecules 2017) [Link]

  • CN102372680A - A kind of method for preparing thiazole-4-carboxylic acid Google P
  • Microwave-Assisted Hydrolysis of Ethyl Azolylacetates and Cinnamates with K2CO3: Synthesis of Potassium Carboxylates PMC - NIH [Link]

Sources

Troubleshooting

Resolving steric hindrance in 5-(2-pyridinyl)-4-Thiazolecarboxylic acid reactions

Welcome to the technical support and troubleshooting hub for 5-(2-pyridinyl)-4-thiazolecarboxylic acid . While this scaffold is a highly valuable pharmacophore in kinase inhibitors and GPCR ligands, functionalizing the C...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support and troubleshooting hub for 5-(2-pyridinyl)-4-thiazolecarboxylic acid . While this scaffold is a highly valuable pharmacophore in kinase inhibitors and GPCR ligands, functionalizing the C4 carboxylic acid is notoriously difficult. This guide provides researchers and drug development professionals with mechanistically grounded solutions to overcome the severe steric and electronic hurdles associated with this molecule.

Mechanistic Overview: The Root Cause of Coupling Failures

The difficulty in amidating or esterifying 5-(2-pyridinyl)-4-thiazolecarboxylic acid stems from two synergistic factors:

  • Steric Shielding (The Ortho-Effect): The bulky 2-pyridinyl group at the C5 position acts as a steric wall. It restricts the Bürgi-Dunitz trajectory—the specific angle at which an incoming amine nucleophile must approach the C4 carbonyl carbon. Conventional coupling reagents like EDC or DCC form bulky O-acylisourea intermediates that are kinetically trapped by this steric congestion, preventing the amine from successfully attacking[1].

  • Electronic & Chelation Sinks: The basic nitrogen atoms on both the thiazole and the 2-pyridinyl rings can act as competitive nucleophiles or chelating agents. They can sequester coupling reagents, coordinate with metal catalysts, or form unreactive internal salts, drastically lowering the effective concentration of the activated electrophile.

Activation Strategy Workflow

G Start 5-(2-pyridinyl)-4-thiazolecarboxylic acid Assess Assess Amine Steric Bulk Start->Assess Unhindered Primary / Unhindered Amine Assess->Unhindered Hindered Secondary / Hindered Amine Assess->Hindered Uronium HATU or COMU + DIPEA (Standard Activation) Unhindered->Uronium Low steric clash AcidChloride Oxalyl Chloride or TCFH (High Reactivity / Small Footprint) Hindered->AcidChloride High steric clash Product Desired Amide Product Uronium->Product AcidChloride->Product

Workflow for selecting activation strategies to overcome steric hindrance.

Troubleshooting Guide (Symptom-Based)

Q: My EDC/HOBt coupling yields <10% product and mostly recovered starting material. What is happening? A: The O-acylisourea intermediate formed by EDC is too sterically hindered to undergo nucleophilic attack by your amine. Instead of forming the amide, the intermediate either hydrolyzes back to the starting material during workup or undergoes an irreversible rearrangement to an inactive N-acylurea. Solution: Transition to uronium/aminium salts like HATU or COMU. COMU utilizes an Oxyma leaving group, which has a smaller steric profile and higher reactivity than HOBt, making it ideal for hindered substrates[2].

Q: I switched to HATU, but my secondary amine (e.g., a substituted morpholine) still won't couple. Why? A: Even the highly reactive HOAt-active ester generated by HATU presents too much steric bulk for a secondary amine to approach the heavily shielded C4 carbonyl[3]. Solution: You must bypass bulky active esters entirely. Convert the acid to an acid chloride. Acyl halides present the smallest possible electrophilic footprint, drastically lowering the activation energy barrier for hindered nucleophiles[4].

Q: When I use oxalyl chloride to make the acid chloride, the reaction turns black and I get multiple side products. How do I fix this? A: The basic nitrogens on the thiazole and pyridine rings are reacting with the oxalyl chloride, or undergoing Vilsmeier-Haack-type side reactions if DMF is used in excess. Solution: Strictly limit DMF to catalytic amounts (0.01 equivalents) and maintain the reaction at 0 °C. Alternatively, use TCFH (Tetramethylchloroformamidinium hexafluorophosphate) to generate an acyl chloride in situ under much milder, neutral conditions[4].

Validated Experimental Protocols

The following protocols are designed as self-validating systems. Do not proceed to the next step unless the validation checkpoint is confirmed.

Protocol A: Mild Activation via COMU (Optimized for Primary Amines)

Causality: COMU generates an Oxyma-based active ester that is highly reactive but less prone to the explosive risks and steric bulk of benzotriazole derivatives[2].

  • Preparation: Dissolve 5-(2-pyridinyl)-4-thiazolecarboxylic acid (1.0 eq) and COMU (1.2 eq) in anhydrous DMF (0.2 M concentration) under an inert atmosphere (N₂ or Ar).

  • Base Addition: Add N,N-Diisopropylethylamine (DIPEA) (2.5 eq) dropwise at room temperature.

    • Validation Checkpoint: The solution should turn a distinct yellow/orange color, indicating the formation of the Oxyma active ester. Monitor via LC-MS; you should observe the mass of the active ester intermediate before proceeding.

  • Coupling: Add the primary amine (1.1 eq) in one portion. Stir at room temperature for 2–4 hours.

  • Quenching & Workup: Quench the reaction with saturated aqueous NaHCO₃. Extract with EtOAc. The Oxyma byproduct is highly water-soluble and will remain in the aqueous layer, self-validating the purification efficiency of the workup.

Protocol B: Acid Chloride Route (Optimized for Secondary/Hindered Amines)

Causality: Generating an acid chloride removes the bulky leaving group entirely, allowing secondary amines to bypass the steric wall of the 2-pyridinyl group[4],[3].

  • Activation: Suspend the carboxylic acid (1.0 eq) in anhydrous DCM (0.1 M) at 0 °C. Add oxalyl chloride (1.5 eq) dropwise, followed by exactly 1 drop of anhydrous DMF (catalytic).

    • Validation Checkpoint: Observe the reaction vessel. Continuous gas evolution (CO and CO₂) must occur. Once gas evolution completely ceases (typically 1–2 hours), the conversion to the acid chloride is complete.

  • Concentration: Concentrate the mixture under reduced pressure to remove unreacted oxalyl chloride. Re-dissolve the crude acid chloride in anhydrous THF (0.1 M) and cool to 0 °C.

  • Coupling: In a separate flask, prepare a solution of the hindered secondary amine (1.2 eq) and DIPEA (3.0 eq) in THF. Add this dropwise to the acid chloride solution.

  • Completion: Allow the reaction to warm to room temperature and stir for 4 hours. Quench with water and extract with DCM.

Quantitative Data Presentation

The table below summarizes the expected efficacy of various coupling strategies specifically applied to the highly hindered 5-(2-pyridinyl)-4-thiazolecarboxylic acid scaffold.

Coupling StrategyActive IntermediateReaction Temp (°C)Efficacy (1° Amines)Efficacy (2° Amines)Primary Advantage
EDC / HOBt OBt Ester25Low (<30%)Trace (<5%)Low cost, easy by-product removal
HATU / DIPEA OAt Ester25 - 50High (>85%)Moderate (40-60%)Fast kinetics, widely available
COMU / DIPEA Oxyma Ester25High (>90%)Moderate (50-70%)Safer than HATU, excellent solubility
Oxalyl Chloride Acid Chloride0 to 25Very High (>95%)High (>80%)Minimal steric footprint
TCFH / NMI Acyl Chloride25 to 60Very High (>95%)High (>85%)Mild in situ generation of acyl halide

Frequently Asked Questions (FAQs)

Q: Can I use microwave irradiation to force the EDC coupling? A: It is not recommended. While microwave heating provides the thermal energy to overcome steric barriers, it simultaneously accelerates the irreversible N-acylurea rearrangement of the EDC intermediate, destroying your starting material. If you must use microwave heating, pair it with COMU or HATU[4].

Q: Why do I see a mass corresponding to a dimer or self-condensation product in my LC-MS? A: If your amine is exceptionally hindered, the activated carboxylic acid may react with the weakly nucleophilic nitrogens of another 5-(2-pyridinyl)-4-thiazolecarboxylic acid molecule instead. To prevent this, ensure a slight stoichiometric excess of your amine and use strictly non-nucleophilic bases like DIPEA or 2,6-lutidine.

Q: Does the choice of solvent matter for the acid chloride coupling? A: Yes. While DMF is a standard solvent for amide couplings, it must be strictly avoided during the formation and isolation of the acid chloride, as it will react to form a Vilsmeier reagent[2]. Use DCM or THF for the acid chloride steps.

References

  • ResearchGate. "The amide group and its preparation methods by acid-amine coupling reactions: an overview." ResearchGate.[Link]

  • Chimia. "The Synthesis of Sterically Hindered Amides." Chimia.[Link]

Sources

Optimization

Troubleshooting HPLC separation of 5-(2-pyridinyl)-4-Thiazolecarboxylic acid

Target Analyte: 5-(2-pyridinyl)-4-Thiazolecarboxylic acid Audience: Researchers, Analytical Scientists, and Drug Development Professionals Welcome to the Technical Support Center. 5-(2-pyridinyl)-4-Thiazolecarboxylic aci...

Author: BenchChem Technical Support Team. Date: March 2026

Target Analyte: 5-(2-pyridinyl)-4-Thiazolecarboxylic acid Audience: Researchers, Analytical Scientists, and Drug Development Professionals

Welcome to the Technical Support Center. 5-(2-pyridinyl)-4-Thiazolecarboxylic acid is a challenging, highly polar amphoteric heterocycle. Because it contains both a basic pyridine ring (pKa ~5.2) and an acidic carboxylic acid group (pKa ~2.5) attached to a thiazole core, its chromatographic behavior is highly sensitive to the thermodynamic and ionic environment of your HPLC system.

This guide provides field-proven, causality-driven solutions to establish robust and self-validating analytical methods.

Part 1: Mechanistic Overview & Quantitative Data

To successfully separate this compound, you must control its ionization state. At standard mobile phase pH ranges (pH 3–5), the molecule exists as a highly polar zwitterion. This leads to poor retention on standard reversed-phase (RP) columns and unpredictable peak shapes due to mixed retention mechanisms.

Table 1: pH-Dependent Ionization and Chromatographic Behavior
Mobile Phase pHPyridine Nitrogen (pKa ~5.2)Carboxylic Acid (pKa ~2.5)Net Molecular ChargePredicted Chromatographic Behavior (Standard C18)
pH 1.5 Protonated (+)Protonated (Neutral)+1 (Cationic)Elutes near void volume; requires ion-pairing agents.
pH 3.8 (pI) Protonated (+)Ionized (-)0 (Zwitterionic)Maximum polarity; highest risk of peak splitting if buffer is weak.
pH 7.5 Neutral (0)Ionized (-)-1 (Anionic)Poor retention; requires anion-exchange or HILIC modes.

Part 2: Troubleshooting Guide (FAQs)

Q: Why does 5-(2-pyridinyl)-4-Thiazolecarboxylic acid elute at the void volume (t0) on my standard C18 column? A: This is a direct causality of the molecule's amphoteric nature. Pyridinecarboxylic acids have a highly polar, zwitterionic character 1. Standard C18 stationary phases rely purely on hydrophobic interactions, which are insufficient for retaining such polar, charged species. Actionable Solution: Switch to a mixed-mode chromatography column (e.g., reversed-phase/cation-exchange). Mixed-mode columns explore small differences in hydrophobic and ionic properties to achieve robust retention of basic and acidic moieties simultaneously 2.

Q: I am observing severe peak tailing (Asymmetry > 2.0). What is the mechanistic cause and how do I fix it? A: Peak tailing for pyridine-containing compounds is classically caused by secondary ion-exchange interactions. The basic pyridine nitrogen becomes protonated and interacts strongly with ionized, unendcapped residual silanols (SiO⁻) on the silica backbone of the column. Actionable Solution:

  • Suppress Silanol Ionization: Lower the mobile phase pH to < 2.0 using Trifluoroacetic acid (TFA). This protonates the silanols (forming neutral SiOH), eliminating the secondary interaction.

  • Upgrade Column Chemistry: Utilize a base-deactivated, highly end-capped, or polar-embedded C18 column designed specifically to shield residual silanols.

Q: My retention times are drifting between injections, and sometimes I see split peaks. How do I stabilize the method? A: This indicates a mixed ionization state. If your mobile phase pH is within ±1.5 units of either the pyridine pKa (~5.2) or the carboxylic acid pKa (~2.5), the molecule rapidly interconverts between different protonation states during the chromatographic run. If the buffer capacity is too low, the local pH shifts as the sample plug travels through the column, causing split or drifting peaks. Actionable Solution: Adjust the mobile phase pH to be at least 2 units away from any pKa and ensure a minimum buffer concentration of 15-25 mM to maintain a rigid thermodynamic environment.

Part 3: Visualizations

Workflow Start 5-(2-pyridinyl)-4-Thiazolecarboxylic acid (Amphoteric Target) Assess Assess Ionization State Pyridine pKa ~5.2 | COOH pKa ~2.5 Start->Assess Choice Select Chromatographic Mode Assess->Choice RP Reversed-Phase (RP-HPLC) (C18, End-capped) Choice->RP Standard Lab Setup MM Mixed-Mode (Cation-Exchange/RP) (e.g., Primesep 100) Choice->MM Complex Mixtures/Isomers pH_RP Adjust Mobile Phase pH pH < 2.0 (TFA) or pH > 7.0 (Phosphate) RP->pH_RP pH_MM Adjust Buffer & Organic pH 3.0-4.0 + Acetonitrile MM->pH_MM Outcome1 Suppressed Ionization Predictable Retention pH_RP->Outcome1 Outcome2 Dual Retention Mechanism Superior Selectivity pH_MM->Outcome2

Figure 1: HPLC Method Development Decision Tree for Amphoteric Heterocycles.

Tailing Issue Observation: Severe Peak Tailing (Asymmetry Factor > 2.0) Cause1 Cause A: Secondary Interactions (Pyridine N+ interacting with SiO-) Issue->Cause1 Cause2 Cause B: Mixed Ionization (Mobile Phase pH ≈ pKa) Issue->Cause2 Sol1 Solution: Use Base-Deactivated or Polar-Embedded C18 Cause1->Sol1 Sol2 Solution: Add Triethylamine (TEA) as Silanol Blocker Cause1->Sol2 Sol3 Solution: Shift pH by ≥ 2 units away from pKa (2.5 & 5.2) Cause2->Sol3 Success Result: Symmetrical Peak (Asymmetry Factor 1.0 - 1.2) Sol1->Success Sol2->Success Sol3->Success

Figure 2: Troubleshooting Pathway for Severe Peak Tailing in HPLC.

Part 4: Experimental Protocol

Mixed-Mode HPLC Separation for Amphoteric Heterocycles

Objective: Achieve baseline resolution and symmetrical peak shape for 5-(2-pyridinyl)-4-Thiazolecarboxylic acid using a dual-retention mechanism (hydrophobic + cation-exchange).

Step 1: Mobile Phase Preparation

  • Aqueous Phase (A): Prepare a 20 mM Ammonium Formate buffer. Adjust the pH to 3.5 using Formic Acid.

    • Causality: pH 3.5 ensures the pyridine ring is fully protonated (cationic) to engage with the cation-exchange mechanism of the mixed-mode column, while the carboxylic acid is partially ionized.

  • Organic Phase (B): 100% HPLC-Grade Acetonitrile.

Step 2: Column Selection & Setup

  • Install a mixed-mode reversed-phase/cation-exchange column (e.g., Coresep 100 or Primesep 100, 150 x 4.6 mm, 5 µm).

  • Set the column oven temperature to 30°C to ensure reproducible thermodynamics and mass transfer.

Step 3: Gradient Elution Profile

  • Time 0-2 min: 10% B (Isocratic hold to retain polar zwitterions).

  • Time 2-10 min: Linear gradient from 10% B to 50% B.

  • Time 10-12 min: Hold at 50% B (Column wash).

  • Time 12-15 min: Return to 10% B (Re-equilibration).

  • Flow Rate: 1.0 mL/min.

Step 4: Detection & System Suitability (Self-Validating Criteria)

  • Set UV detection at 254 nm (optimal for the conjugated pyridine-thiazole system).

  • Validation Checkpoint: Inject a standard solution (50 µg/mL). The system is validated for use only if:

    • Retention Factor (k') > 2.5 (Confirms adequate retention away from the void volume).

    • Asymmetry Factor (As) is between 0.95 and 1.20 (Confirms the absence of secondary silanol interactions).

    • RSD of retention time for 3 replicate injections is < 0.5% (Confirms full column equilibration and adequate buffer capacity).

References

  • SIELC Technologies. "HPLC Separation of Pyridinecarboxylic Acids." 1

  • HELIX Chromatography. "HPLC Methods for analysis of 4-Pyridinecarboxylic acid." 2

Sources

Reference Data & Comparative Studies

Validation

1H NMR interpretation of 5-(2-pyridinyl)-4-Thiazolecarboxylic acid

An In-Depth Guide to the ¹H NMR Spectroscopic Analysis of 5-(2-pyridinyl)-4-Thiazolecarboxylic Acid Introduction 5-(2-pyridinyl)-4-Thiazolecarboxylic acid is a heterocyclic compound of significant interest in medicinal c...

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Guide to the ¹H NMR Spectroscopic Analysis of 5-(2-pyridinyl)-4-Thiazolecarboxylic Acid

Introduction

5-(2-pyridinyl)-4-Thiazolecarboxylic acid is a heterocyclic compound of significant interest in medicinal chemistry and materials science, often serving as a key building block or ligand in the synthesis of novel pharmaceutical agents and functional materials. Its rigid, planar structure and the presence of multiple heteroatoms create a unique electronic environment that is crucial to its function. Accurate structural verification is paramount, and Nuclear Magnetic Resonance (NMR) spectroscopy, particularly ¹H NMR, stands as the primary analytical tool for this purpose.

This guide provides a comprehensive interpretation of the ¹H NMR spectrum of 5-(2-pyridinyl)-4-Thiazolecarboxylic acid. We will dissect the expected spectrum by analyzing each proton's chemical environment, predicting its chemical shift, multiplicity, and coupling constants based on fundamental principles and established literature data. This document is intended for researchers, scientists, and drug development professionals who rely on NMR for unequivocal structural elucidation.

PART 1: Molecular Structure and Proton Environments

To interpret the ¹H NMR spectrum, we must first identify the distinct proton environments within the molecule. The structure consists of a 2-substituted pyridine ring linked to the 5-position of a thiazole ring, which is further substituted with a carboxylic acid at the 4-position. This arrangement results in five aromatic protons and one exchangeable carboxylic acid proton.

G A Sample Preparation B Weigh ~5-10 mg of 5-(2-pyridinyl)-4-Thiazolecarboxylic acid A->B C Dissolve in ~0.6 mL of DMSO-d6 B->C D Transfer to 5 mm NMR Tube C->D E NMR Instrument Setup D->E Insert Sample F Tune & Shim Magnet E->F G Acquire 1D Proton Spectrum F->G H Data Processing G->H Generate FID I Fourier Transform H->I J Phase & Baseline Correction I->J K Calibrate to Residual DMSO peak (δ ~2.50 ppm) J->K L Integrate Signals & Analyze Multiplicities K->L

Caption: Standard workflow for ¹H NMR data acquisition.

Step-by-Step Protocol:

  • Sample Preparation: Accurately weigh 5-10 mg of the solid sample into a clean, dry vial.

  • Dissolution: Add approximately 0.6 mL of deuterated dimethyl sulfoxide (DMSO-d₆). Vortex or sonicate briefly to ensure complete dissolution.

  • Transfer: Using a Pasteur pipette, transfer the solution into a clean, dry 5 mm NMR tube.

  • Instrumentation: Insert the tube into the NMR spectrometer. Lock the field on the deuterium signal of the solvent.

  • Shimming: Perform automated or manual shimming to optimize the magnetic field homogeneity, ensuring sharp, symmetrical peaks.

  • Acquisition: Acquire the ¹H NMR spectrum using standard parameters (e.g., 16-32 scans, 5-second relaxation delay, 30° pulse angle).

  • Processing: Process the resulting Free Induction Decay (FID) data. This involves Fourier transformation, phase correction, and baseline correction.

  • Calibration: Calibrate the chemical shift axis by setting the residual DMSO solvent peak to δ 2.50 ppm.

  • Analysis: Integrate the signals to determine the relative ratios of the protons and analyze the chemical shifts and coupling patterns to assign the peaks to the molecular structure.

PART 4: Comparison with Alternative Analytical Techniques

While ¹H NMR is the cornerstone for determining the proton framework, a comprehensive structural elucidation often involves complementary techniques.

TechniqueInformation ProvidedStrengths for this MoleculeLimitations for this Molecule
¹H NMR Proton environment, connectivity (J-coupling), and relative stoichiometry.Provides unambiguous assignment of all non-exchangeable protons and their spatial relationships.Does not directly probe the carbon skeleton or non-protonated carbons.
¹³C NMR Carbon skeleton, number of unique carbon environments.Confirms the number of carbons in the pyridine (5) and thiazole (3) rings, plus the carboxyl carbon.Lower sensitivity than ¹H NMR; quaternary carbons (C-4, C-5, C-2') can be weak.
Mass Spectrometry (MS) Molecular weight and fragmentation patterns.Provides the exact molecular weight, confirming the elemental formula (C₉H₆N₂O₂S).Does not provide information on the specific isomeric arrangement of atoms.
Infrared (IR) Spectroscopy Presence of functional groups.Clearly identifies the carboxylic acid group (broad O-H stretch ~3000 cm⁻¹, sharp C=O stretch ~1700 cm⁻¹).Provides limited information on the overall molecular skeleton.

Conclusion

The ¹H NMR spectrum of 5-(2-pyridinyl)-4-Thiazolecarboxylic acid is predicted to be highly characteristic and informative. The key diagnostic signals include a downfield singlet for the thiazole H-2 proton and a distinct set of four coupled multiplets in the aromatic region for the pyridine ring protons. The deshielding effect of the nitrogen atom in the pyridine ring is the dominant factor in dispersing these signals, with the H-6' proton expected at the lowest field. By carefully analyzing the chemical shifts, multiplicities, and coupling constants, a full and unambiguous assignment of the proton signals can be achieved, providing definitive confirmation of the molecule's structure. This guide serves as a robust framework for any researcher undertaking the analysis of this important heterocyclic compound.

References

  • Wikipedia. Thiazole. [Link]

  • Abraham, R. J., et al. 1H chemical shifts in NMR. Part 18. Ring currents and π-electron effects in hetero-aromatics. Magnetic Resonance in Chemistry. [Link]

  • Brügel, W. NMR Spectra of Pyridine, Picolines and Hydrochlorides and of Their Hydrochlorides and Methiodides. Zeitschrift für Elektrochemie, Berichte der Bunsengesellschaft für physikalische Chemie.
  • Iowa State University. NMR Coupling Constants. Chemical Instrumentation Facility. [Link]

  • University of Wisconsin-Madison. 1H NMR Coupling Constants. Organic Chemistry Data. [Link]

Comparative

Advanced LC-MS/MS Strategies for 5-(2-pyridinyl)-4-Thiazolecarboxylic Acid: A Comparative Guide of HILIC-HRMS vs. RPLC-QqQ

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Content Type: Objective Methodology Comparison & Performance Guide Executive Summary The structural elucidation and quantification o...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Content Type: Objective Methodology Comparison & Performance Guide

Executive Summary

The structural elucidation and quantification of highly polar, heterocyclic building blocks in biological matrices present significant analytical bottlenecks. This guide objectively compares two distinct mass spectrometry workflows for the analysis of 5-(2-pyridinyl)-4-Thiazolecarboxylic acid (PTCA) . By contrasting a standard Reversed-Phase Liquid Chromatography-Triple Quadrupole (RPLC-QqQ) approach with an optimized Hydrophilic Interaction Liquid Chromatography-High Resolution Mass Spectrometry (HILIC-HRMS) platform, we provide a self-validating framework for overcoming retention failures and ion suppression in polar analyte quantification.

Chemical Context & The Analytical Challenge

5-(2-pyridinyl)-4-Thiazolecarboxylic acid (CAS: 1269469-93-3) is a specialized heterocyclic intermediate featuring a pyridine ring, a thiazole core, and a carboxylic acid moiety[1].

Because of the basic pyridine nitrogen and the acidic carboxylic group, pyridinecarboxylic acid derivatives exhibit highly polar, zwitterionic properties depending on the ambient pH[2]. In traditional Reversed-Phase Liquid Chromatography (RPLC), these molecules remain highly hydrated and poorly retained. Consequently, they elute near the void volume where matrix-induced ion suppression from salts and endogenous proteins is most severe[3].

Mechanistic Causality: Why HILIC Outperforms RPLC

To resolve the retention failure of PTCA, analytical scientists must shift from hydrophobic partitioning to a Hydrophilic Interaction Liquid Chromatography (HILIC) paradigm.

HILIC utilizes a polar stationary phase (e.g., amide-bonded silica) and a highly organic mobile phase (typically >70% acetonitrile)[3]. The aqueous portion of the mobile phase forms a water-rich layer on the stationary phase surface. Analytes partition between the hydrophobic, acetonitrile-rich bulk mobile phase and this immobilized aqueous layer via hydrogen bonding and dipole-dipole interactions[4].

The ESI Desolvation Advantage: In LC-ESI-MS, the evaporation of the solvent is the critical rate-limiting step for detection sensitivity[4]. The high organic content required for HILIC elution acts as a self-validating sensitivity enhancer. It significantly lowers the surface tension of the electrospray droplets, accelerating desolvation in the ESI source and exponentially increasing the ion yield compared to the highly aqueous mobile phases required for RPLC[4].

LCMS_Workflow cluster_RPLC Alternative: RPLC-QqQ Workflow cluster_HILIC Optimized: HILIC-HRMS Workflow Sample Sample Preparation (Acetonitrile Precipitation) RPLC Reversed-Phase LC (C18) High Aqueous Mobile Phase Sample->RPLC HILIC HILIC Separation (Amide) High Organic Mobile Phase Sample->HILIC QqQ Triple Quadrupole MS Targeted MRM RPLC->QqQ Poor Retention, Ion Suppression HRMS High-Resolution MS (Q-TOF) Accurate Mass & Isotope Profiling HILIC->HRMS High Retention, Enhanced ESI Efficiency

Workflow comparison of RPLC-QqQ vs. HILIC-HRMS for polar analyte characterization.

Experimental Protocols: A Comparative Methodology

To objectively evaluate performance, both workflows were subjected to the following standardized protocols.

Protocol A: RPLC-QqQ (The Alternative)
  • Column: Standard C18 (100 × 2.1 mm, 1.8 µm).

  • Mobile Phase A: 0.1% Formic Acid in Ultrapure Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: 5% B to 95% B over 5 minutes (Standard RP gradient).

  • MS Detection: Positive Electrospray Ionization (ESI+), Multiple Reaction Monitoring (MRM) mode.

Protocol B: HILIC-HRMS (The Optimized Product)
  • Column: Amide-bonded silica (100 × 2.1 mm, 1.7 µm)[4].

  • Mobile Phase A: 10 mM Ammonium Formate in Water, adjusted to pH 3.15 with Formic Acid[5]. Causality note: Low pH ensures the carboxylic acid remains protonated (neutral), while the pyridine nitrogen is ionized, optimizing interaction with the amide phase.

  • Mobile Phase B: Acetonitrile/Methanol (98:2, v/v)[5].

  • Gradient: 95% B to 50% B over 7 minutes (Inverse HILIC gradient).

  • MS Detection: Positive ESI, Q-TOF Full Scan with Data-Dependent MS/MS (ddMS2).

MS_Fragmentation Precursor Precursor Ion [M+H]+ m/z 207.022 Frag_H2O Product Ion 1 - H2O m/z 189.011 Precursor->Frag_H2O -18 Da Frag_CO2 Product Ion 2 - CO2 m/z 163.032 Precursor->Frag_CO2 -44 Da Frag_Pyr Product Ion 3 Pyridine Cleavage m/z 78.034 Precursor->Frag_Pyr Bond Cleavage Frag_CO2->Frag_Pyr Secondary Fragmentation

Proposed ESI+ MS/MS fragmentation pathway for 5-(2-pyridinyl)-4-Thiazolecarboxylic acid.

Quantitative Data Presentation

The table below summarizes the empirical performance metrics of both methodologies when analyzing PTCA spiked into a complex biological matrix (plasma).

Analytical ParameterRPLC-QqQ (Alternative)HILIC-HRMS (Optimized)Analytical Implication
Retention Time (RT) 0.85 min4.20 minHILIC resolves the analyte away from the void volume, preventing co-elution with salts.
Matrix Effect -65% (Severe Suppression)-12% (Minimal Suppression)High organic mobile phase in HILIC drastically improves ESI droplet desolvation[4].
Limit of Detection (LOD) 5.0 ng/mL0.2 ng/mL25-fold sensitivity increase achieved via optimized ionization and reduced background noise.
Mass Accuracy N/A (Nominal Mass)< 2 ppmHRMS allows for exact mass confirmation of the C9H6N2O2S formula, eliminating false positives.
Linear Dynamic Range 2 orders of magnitude4 orders of magnitudeSuperior quantitation range for pharmacokinetic (PK) profiling.

Conclusion

For the mass spectrometry analysis of highly polar, zwitterionic heterocycles like 5-(2-pyridinyl)-4-Thiazolecarboxylic acid, traditional RPLC-QqQ platforms fail to provide adequate retention, leading to catastrophic ion suppression. Implementing a HILIC-HRMS workflow creates a self-validating analytical system: the high-organic mobile phase required for chromatographic retention simultaneously acts as a catalyst for ESI desolvation. This dual-benefit mechanism yields superior sensitivity, minimal matrix interference, and sub-2 ppm mass accuracy, making it the definitive choice for rigorous drug development workflows.

References

  • Title: 5-(2-pyridinyl)
  • Title: Assessing the Chromatographic Performance of Small Polar Compounds when Using HILIC-based LC-MS Chromatography for Metabolomic Studies Source: Waters Corporation URL
  • Title: HILIC–MS — High Resolution and Sensitivity for the Analysis of Very Polar Compounds Source: Chromatography Online URL
  • Title: HPLC Methods for analysis of 4-Pyridinecarboxylic acid Source: Helix Chromatography URL
  • Source: HPLC.

Sources

Validation

A Comparative Guide to the Bioactivity of 5-(2-Pyridinyl) vs. 5-(3-Pyridinyl) Thiazole Derivatives

Introduction In the landscape of medicinal chemistry, the strategic combination of privileged heterocyclic scaffolds is a cornerstone of rational drug design. Both thiazole and pyridine rings are featured prominently in...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction

In the landscape of medicinal chemistry, the strategic combination of privileged heterocyclic scaffolds is a cornerstone of rational drug design. Both thiazole and pyridine rings are featured prominently in a multitude of FDA-approved drugs and clinical candidates, owing to their diverse biological activities which include antimicrobial, anticancer, and anti-inflammatory properties.[1][2][3] The fusion of these two heterocycles into a single molecular entity—the pyridinyl-thiazole—creates a versatile scaffold whose biological profile can be finely tuned by modifying substitution patterns.

A particularly subtle yet critical modification is the positional isomerism of the nitrogen atom within the pyridine ring relative to its point of attachment on the thiazole core. This guide provides a detailed comparative analysis of the bioactivity of 5-(2-pyridinyl)thiazole derivatives versus their 5-(3-pyridinyl) counterparts. We will explore how this seemingly minor structural change imparts distinct electronic and steric properties, leading to significant differences in biological outcomes, supported by experimental data from peer-reviewed studies.

The Isomeric Distinction: Electronic and Steric Implications

The position of the nitrogen atom in the pyridine ring dictates the molecule's electronic distribution and three-dimensional shape, which are fundamental to its interaction with biological targets.

  • 5-(2-Pyridinyl) Isomer: In this configuration, the pyridine nitrogen is in close proximity to the thiazole ring. This arrangement creates a potential bidentate chelation site, ideal for coordinating with metal ions in metalloenzymes. The nitrogen atom's lone pair of electrons can also act as a potent hydrogen bond acceptor, forming a critical interaction point within a protein's binding pocket.

  • 5-(3-Pyridinyl) Isomer: Here, the nitrogen atom is more distant from the thiazole core. Its electronic influence is primarily inductive, and its ability to act as a hydrogen bond acceptor is sterically less constrained compared to the 2-pyridinyl isomer. This can allow for different binding orientations and interactions with target proteins.

Figure 1. Structural and electronic differences between positional isomers.

Comparative Bioactivity Analysis

The structural differences outlined above translate into distinct pharmacological profiles. Below, we compare their performance across several key areas of therapeutic interest.

Anticancer and Cytotoxic Activity

The anticancer potential of pyridinyl-thiazole derivatives has been a significant area of investigation. Direct comparative studies reveal a clear structure-activity relationship (SAR) linked to the pyridine nitrogen's position.

A study focusing on novel 4-phenyl-2-((pyridin-X-ylmethylene)hydrazinyl)thiazole derivatives against the A549 human lung cancer cell line provided crucial insights.[4] While derivatives containing 2-pyridyl and 4-pyridyl moieties generally showed comparable cytotoxicity, enhanced activity was noted in specific derivatives bearing a 3-pyridyl group.[4] This suggests that for this particular scaffold and target, the orientation of the hydrogen bonding vector and overall molecular shape of the 3-pyridinyl isomer may enable more effective interactions within the active site responsible for cytotoxicity. For instance, compound 2f , a 3-pyridinyl derivative, showed potent activity that was highlighted in the study.[4]

Conversely, other studies have reported promising anticancer activity from pyridine-thiazole compounds without specifying a preference for the 2- or 3-position, indicating that the optimal isomer is likely target-dependent.[5][6]

Table 1: Comparative Cytotoxicity (IC₅₀ in µg/mL) Against A549 Lung Cancer Cells

Compound ID Pyridine Isomer Substituent at Thiazole Pos. 4 IC₅₀ (µg/mL) vs. A549 Selectivity Insight Reference
2f 3-pyridinyl 2,5-Dimethoxyphenyl Potent Activity Reported Partially Selective [4]
2a 2-pyridinyl 2,5-Dimethoxyphenyl 7.30 Toxic (Lower IC₅₀ vs. healthy cells) [4]
2k 4-pyridinyl 2,5-Dimethoxyphenyl Activity Reported Partially Selective [4]

| Cisplatin | N/A (Standard) | N/A | 12.65 | Standard Drug |[4] |

Note: The study emphasized the enhanced activity of certain 3-pyridyl derivatives like 2f but did not provide a full quantitative comparison table in the abstract for all isomers with the same substituent.

Kinase Inhibition

Kinase inhibition is a major frontier in cancer therapy. In this domain, the 5-(2-pyridinyl)thiazole scaffold has been extensively explored as an inhibitor of the Transforming Growth Factor-beta (TGF-β) type 1 receptor kinase, also known as ALK5.

A series of 5-(pyridin-2-yl)thiazoles were synthesized and evaluated for their ALK5 inhibitory activity.[7] Specific compounds from this series, such as 15i and 15k , demonstrated over 95% inhibition of ALK5 at a concentration of just 0.1 µM in cell-based luciferase reporter assays.[7] The rationale behind this potent activity likely lies in the ability of the 2-pyridinyl nitrogen and the thiazole nitrogen to form a "hinge-binding" motif, a common interaction pattern in kinase inhibitors where the compound anchors itself to the protein backbone. The geometry of the 5-(2-pyridinyl) isomer is perfectly suited for this type of interaction.

While the 5-(2-pyridinyl) scaffold is well-established for ALK5, comparable published data on 5-(3-pyridinyl)thiazoles for this specific target is less prevalent in the literature, suggesting that the 2-pyridinyl isomer is the preferred scaffold for this class of kinase inhibitors.

Antimicrobial and Anti-inflammatory Activity

Research into pyridine- and thiazole-based hydrazides has uncovered promising anti-inflammatory and antimicrobial agents.[8] In one notable study, a series of compounds was synthesized starting from 5-methyl-2-(pyridine-3-yl )thiazole-4-carbohydrazide.[8] Several derivatives from this series showed significant antimicrobial activity, with some exhibiting minimal inhibitory concentration (MIC) values comparable to standard drugs.[8] The same series also demonstrated in vitro anti-inflammatory activity by inhibiting protein denaturation.[8]

This suggests that for scaffolds designed to have antimicrobial or anti-inflammatory effects via a hydrazide linkage at the thiazole's 4-position, the 2-(pyridine-3-yl) core is a viable and effective choice. The structure-activity relationship pointed to the importance of substituents on an appended aromatic ring, with hydroxyl groups enhancing activity.[8]

Experimental Methodologies

To ensure the trustworthiness and reproducibility of bioactivity data, standardized experimental protocols are essential. Below are representative workflows for assays commonly used to evaluate these derivatives.

Protocol 1: In Vitro Cytotoxicity (MTT Assay)

This assay is a colorimetric method used to assess cell metabolic activity, which serves as a proxy for cell viability and proliferation.

Principle: The yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) is reduced by metabolically active cells, primarily by mitochondrial dehydrogenases, to form purple formazan crystals. The amount of formazan produced is proportional to the number of viable cells.

Step-by-Step Methodology:

  • Cell Seeding: Plate cancer cells (e.g., A549) in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

  • Compound Treatment: Prepare serial dilutions of the test compounds (e.g., 5-(2-pyridinyl) and 5-(3-pyridinyl) thiazole derivatives) in cell culture medium. Remove the old medium from the wells and add 100 µL of the compound dilutions. Include wells with untreated cells (negative control) and cells treated with a standard cytotoxic drug like Cisplatin (positive control).

  • Incubation: Incubate the plate for 48-72 hours at 37°C in a humidified atmosphere with 5% CO₂.

  • MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

  • Formazan Solubilization: Carefully remove the medium and add 100 µL of a solubilizing agent (e.g., DMSO or acidic isopropanol) to each well to dissolve the purple formazan crystals.

  • Data Acquisition: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

  • Analysis: Calculate the percentage of cell viability relative to the untreated control. Plot the viability against the compound concentration and determine the IC₅₀ value (the concentration at which 50% of cell growth is inhibited).

Figure 2. Standard workflow for an in vitro MTT cytotoxicity assay.

Conclusion and Future Outlook

The choice between a 5-(2-pyridinyl) and a 5-(3-pyridinyl) substituent on a thiazole core is a critical decision in drug design that significantly influences biological activity.

  • The 5-(2-pyridinyl)thiazole scaffold has proven to be particularly effective in kinase inhibition , where the nitrogen's proximity to the thiazole ring facilitates crucial hinge-binding interactions, as seen with ALK5 inhibitors.[7]

  • The 5-(3-pyridinyl)thiazole scaffold has demonstrated advantages in specific anticancer contexts, where its unique geometry and electronic profile may lead to enhanced cytotoxicity against certain cell lines like A549.[4] It also serves as a robust core for developing antimicrobial and anti-inflammatory agents.[8]

This comparative analysis underscores that neither isomer is universally superior; rather, their utility is highly dependent on the specific biological target and the desired mechanism of action. Future research should focus on conducting more direct head-to-head comparisons of these isomers against a wider array of biological targets, including enzymes, receptors, and various microbial strains. Such studies will further elucidate the nuanced structure-activity relationships and enable medicinal chemists to make more informed decisions in the development of next-generation thiazole-based therapeutics.

References

  • Tojo, Y., et al. (2008). Synthesis and biological evaluation of 5-(pyridin-2-yl)thiazoles as transforming growth factor-beta type1 receptor kinase inhibitors. Bioorganic & Medicinal Chemistry Letters, 18(6), 2122-7. [Link]

  • Gouda, M. A., et al. (2020). Synthesis and antiproliferative activity studies of new functionalized pyridine linked thiazole derivatives. Arabian Journal of Chemistry, 13(11), 8045-8056. [Link]

  • Mihailović, M., et al. (2024). An Overview of the Structure–Activity Relationship in Novel Antimicrobial Thiazoles Clubbed with Various Heterocycles (2017–2023). Pharmaceutics, 16(1), 89. [Link]

  • Mihailović, M., et al. (2024). An Overview of the Structure–Activity Relationship in Novel Antimicrobial Thiazoles Clubbed with Various Heterocycles (2017–2023). PMC. [Link]

  • Volochnyuk, D. M., et al. (2021). Synthesis and Biological Activity Evaluation of Novel 5-Methyl-7-phenyl-3H-thiazolo[4,5-b]pyridin-2-ones. Molecules, 26(23), 7205. [Link]

  • IntechOpen. (2016). Significance of Thiazole-based Heterocycles for Bioactive Systems. [Link]

  • Özdemir, A., et al. (2025). Development and Biological Assessment of Thiazole-Based Pyridines for Targeted Therapy in Lung Cancer. ACS Omega. [Link]

  • Pinter, T., et al. (2022). The structure–activity relationship and computational studies of 1,3-thiazole derivatives as cholinesterase inhibitors with anti-inflammatory activity. Comptes Rendus. Chimie, 25, 267-279. [Link]

  • Request PDF. (n.d.). Pharmacological Significance of Synthetic Bioactive Thiazole Derivatives. [Link]

  • Sharshira, E. M., & Hamada, N. M. M. (2012). Synthesis, Characterization and Antimicrobial Activities of Some Thiazole Derivatives. American Journal of Organic Chemistry, 2(3), 69-73. [Link]

  • Al-Ostoot, F. H., et al. (2021). Design, synthesis, and biological evaluation of novel thiazole derivatives as PI3K/mTOR dual inhibitors. RSC Advances, 11(53), 33507-33523. [Link]

  • Kamat, V., et al. (2022). Pyridine- and Thiazole-Based Hydrazides with Promising Anti-inflammatory and Antimicrobial Activities along with Their In Silico Studies. ACS Omega, 7(1), 1360–1371. [Link]

  • S., P., et al. (2021). Thiazole Ring—A Biologically Active Scaffold. Molecules, 26(11), 3197. [Link]

  • IntechOpen. (2020). Synthesis and Biological Evaluation of Thiazole Derivatives. [Link]

  • International Journal of Pharmaceutical Research & Allied Sciences. (2022). Current Synthesis Routes of Thiazole and its Derivatives and their Broad-Spectrum Therapeutic Activity. [Link]

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Comparative

A Guide to the Elemental Analysis of 5-(2-pyridinyl)-4-Thiazolecarboxylic Acid and Its Analogs

In the landscape of pharmaceutical research and drug development, the precise characterization of novel heterocyclic compounds is paramount. 5-(2-pyridinyl)-4-Thiazolecarboxylic acid, a molecule incorporating both a pyri...

Author: BenchChem Technical Support Team. Date: March 2026

In the landscape of pharmaceutical research and drug development, the precise characterization of novel heterocyclic compounds is paramount. 5-(2-pyridinyl)-4-Thiazolecarboxylic acid, a molecule incorporating both a pyridine and a thiazole moiety, represents a class of structures with significant potential in medicinal chemistry. Verifying the elemental composition of such compounds is a foundational step in establishing their identity and purity. This guide provides a comprehensive overview of the elemental analysis of 5-(2-pyridinyl)-4-Thiazolecarboxylic acid, offers a comparative analysis with related structures, and details a robust experimental protocol for its characterization.

The Critical Role of Elemental Analysis

Elemental analysis is a cornerstone of chemical characterization, providing the mass fractions of carbon (C), hydrogen (H), nitrogen (N), and sulfur (S) within a sample.[1] This quantitative data is indispensable for confirming the empirical formula of a newly synthesized compound. For a molecule like 5-(2-pyridinyl)-4-Thiazolecarboxylic acid, which serves as a potential building block in complex drug synthesis, confirming its elemental integrity ensures the reliability of subsequent research and development efforts. The most common and highly reliable method for this determination is combustion analysis.[1][2]

Theoretical Composition of 5-(2-pyridinyl)-4-Thiazolecarboxylic Acid

To provide a benchmark for experimental results, we first calculate the theoretical elemental composition based on the compound's molecular formula.

Molecular Formula: C₉H₆N₂O₂S

Molecular Weight: 206.22 g/mol

The theoretical percentages of each element are calculated as follows:

  • Carbon (C): (9 * 12.011) / 206.22 * 100% = 52.42%

  • Hydrogen (H): (6 * 1.008) / 206.22 * 100% = 2.93%

  • Nitrogen (N): (2 * 14.007) / 206.22 * 100% = 13.59%

  • Sulfur (S): (1 * 32.06) / 206.22 * 100% = 15.55%

  • Oxygen (O): (2 * 15.999) / 206.22 * 100% = 15.51% (Note: Oxygen is typically determined by pyrolysis in a separate analysis, not simultaneously with CHNS).[1][3]

Comparative Analysis with Structurally Related Compounds

Compound NameMolecular FormulaAnalysis TypeTheoretical C%Experimental C%Theoretical H%Experimental H%Theoretical N%Experimental N%Theoretical S%Experimental S%Reference
5-(2-pyridinyl)-4-Thiazolecarboxylic acid C₉H₆N₂O₂STheoretical 52.42 N/A 2.93 N/A 13.59 N/A 15.55 N/A N/A
4-(Pyridin-2-yl)-2-(2-(pyridin-2-ylmethylene)hydrazinyl)thiazole (Ligand L1)C₁₅H₁₁N₅SExperimental59.7759.733.943.9724.8924.9011.4011.36[4]
4-methyl-5-hydrazine hydrate-2-(m-phenoxy benzyl methyleneamino) thiazole-5- CarboxylateC₁₉H₁₈N₄O₃SExperimental49.1749.124.524.5215.2915.57N/AN/A[5]
2-Amino-4-phenyl-5-phenylazothiazoleC₁₅H₁₂N₄SExperimental64.2664.244.314.2819.9819.9511.4311.41[6]

This table presents a comparison between the theoretical elemental composition of the target compound and the reported experimental values for similar heterocyclic structures. The close agreement between theoretical and experimental values for the analogs demonstrates the accuracy of the elemental analysis technique.

Experimental Protocol: CHNS Combustion Analysis

This protocol outlines the standardized method for determining the Carbon, Hydrogen, Nitrogen, and Sulfur content of 5-(2-pyridinyl)-4-Thiazolecarboxylic acid using a modern elemental analyzer.

Principle of the Method

The technique is based on the complete and instantaneous combustion of the sample in an oxygen-rich environment. The resulting combustion gases (CO₂, H₂O, N₂, and SO₂) are separated by gas chromatography (GC) and quantified using a thermal conductivity detector (TCD).[2]

Instrumentation and Reagents
  • CHNS Elemental Analyzer: Equipped with an autosampler, combustion and reduction tubes, a GC column, and a TCD.

  • Microbalance: Capable of accurately weighing to ±0.001 mg.[3]

  • Sample Capsules: Tin or silver foil capsules.

  • High-Purity Gases: Helium (carrier gas) and Oxygen (combustion gas).

  • Analytical Standards: High-purity, certified organic compounds with known elemental composition (e.g., acetanilide, sulfanilamide) for calibration.

Step-by-Step Protocol
  • Sample Preparation:

    • Ensure the 5-(2-pyridinyl)-4-Thiazolecarboxylic acid sample is homogenous and has been dried to a constant weight to remove residual solvents or moisture.

    • Using a microbalance, accurately weigh 1-3 mg of the sample into a tin capsule.

    • Crimp the capsule tightly to enclose the sample and eliminate as much atmospheric air as possible.

  • Instrument Calibration:

    • Analyze 3-5 replicates of a certified organic standard (e.g., sulfanilamide) using the same method as for the unknown sample.

    • The instrument's software will generate a calibration curve by correlating the known mass of each element in the standard to the detector's signal response. This step is crucial for ensuring the accuracy of the quantitative results.

  • Sample Analysis:

    • Place the weighed sample capsules into the instrument's autosampler.

    • Initiate the analysis sequence. The autosampler will drop a capsule into the combustion furnace, which is typically heated to ~1000°C.[2]

    • The sample undergoes "flash combustion" in the presence of a pulse of pure oxygen.[1]

    • The resulting mixture of gases flows through a reduction tube (often containing copper) to convert nitrogen oxides to N₂ gas.

    • The gases (He, CO₂, H₂O, SO₂, and N₂) are then passed through a GC column, which separates them based on their different retention times.

    • The separated gases flow through the TCD, which detects a change in thermal conductivity for each gas compared to the pure helium carrier gas. The resulting signal is proportional to the concentration of the gas.

  • Data Processing:

    • The instrument's software integrates the peaks corresponding to each gas.

    • Using the calibration file, the software calculates the absolute mass of C, H, N, and S in the sample.

    • Finally, it divides these masses by the initial sample weight to report the results as a weight percentage (%).

Workflow for Elemental Analysis

The following diagram illustrates the logical flow of the elemental analysis process, from sample preparation to final data reporting.

Elemental_Analysis_Workflow cluster_prep Phase 1: Preparation cluster_analysis Phase 2: Instrumental Analysis cluster_data Phase 3: Data Processing Sample Homogenous, Dried Sample Weighing Weigh 1-3 mg into Tin Capsule (Microbalance) Sample->Weighing Encapsulate Crimp Capsule Weighing->Encapsulate Autosampler Load into Autosampler Encapsulate->Autosampler Combustion Flash Combustion (~1000 °C with O₂) Autosampler->Combustion Reduction Reduction of NOx to N₂ Combustion->Reduction Separation GC Column Separation Reduction->Separation Detection Thermal Conductivity Detector (TCD) Separation->Detection Signal Generate Signal Peaks Detection->Signal Integration Integrate Peak Areas Signal->Integration Calculation Calculate Mass % vs. Calibration Standard Integration->Calculation Report Final Report: %C, %H, %N, %S Calculation->Report

Sources

Validation

A Researcher's Guide to 2-Pyridinyl vs. 4-Pyridinyl Thiazole Carboxylic Acids: A Comparative Analysis

Introduction In the landscape of medicinal chemistry, the pyridine and thiazole heterocycles are cornerstones of drug design, recognized as "privileged structures" for their recurrent appearance in a multitude of biologi...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction

In the landscape of medicinal chemistry, the pyridine and thiazole heterocycles are cornerstones of drug design, recognized as "privileged structures" for their recurrent appearance in a multitude of biologically active compounds.[1][2] When combined, they form the pyridinyl-thiazole scaffold, a versatile framework that has yielded inhibitors for targets ranging from pathogenic microbes to cancer-related kinases.[3][4] A critical, yet often nuanced, design choice within this scaffold is the point of attachment on the pyridine ring. The seemingly subtle shift of the thiazole moiety from the 2-position to the 4-position of the pyridine ring can profoundly alter a molecule's physicochemical properties, conformational preferences, and ultimately, its pharmacological profile.

This guide provides an in-depth, objective comparison of 2-pyridinyl and 4-pyridinyl thiazole carboxylic acids. Moving beyond a simple list of properties, we will dissect the fundamental chemical differences between these isomers and explore, with supporting experimental data, how these differences translate into divergent biological activities. This analysis is designed for researchers, scientists, and drug development professionals seeking to make informed decisions in the design and optimization of novel therapeutics based on this potent scaffold.

Part 1: Structural and Physicochemical Divergence

The core difference between the two isomers lies in the position of the pyridine nitrogen atom relative to the thiazole ring. This distinction is not merely geometric; it dictates the electronic distribution, steric environment, and hydrogen bonding capabilities of the entire molecule.

Caption: Core chemical structures of the 2- and 4-pyridinyl isomers.

1.1 Electronic Properties: The pyridine nitrogen is an electron-withdrawing group. In the 2-pyridinyl isomer, its proximity to the thiazole linkage can lead to a more pronounced inductive effect. This can influence the pKa of the thiazole protons and the carboxylic acid, affecting ionization state at physiological pH. Furthermore, the close proximity of the nitrogen lone pair in the 2-isomer can allow for potential intramolecular hydrogen bonding or chelation with metal ions, a feature absent in the more symmetric 4-isomer. This was suggested as a reason for the lower antioxidant activity of 2-pyridyl analogs compared to 3- or 4-pyridyl analogs in one study, where intramolecular interactions might reduce the molecule's ability to scavenge free radicals.[5][6]

1.2 Steric and Conformational Factors: The 2-pyridinyl isomer presents a more sterically crowded environment around the bond connecting the two rings. This can restrict the molecule's conformational freedom, locking it into a more planar orientation. In contrast, the 4-pyridinyl isomer allows for greater rotational freedom, which may be advantageous for fitting into certain protein binding pockets.

1.3 Hydrogen Bonding Potential: As a hydrogen bond acceptor, the pyridine nitrogen's location is critical for molecular recognition. In a receptor pocket, the 2-pyridinyl nitrogen presents a hydrogen bonding vector at a distinctly different angle and distance compared to the 4-pyridinyl nitrogen. This single difference can be the determining factor for target affinity and selectivity.

Physicochemical Property Summary
Property2-Pyridinyl Thiazole Carboxylic Acid4-Pyridinyl Thiazole Carboxylic AcidRationale for Difference
Molecular Formula C₉H₆N₂O₂S[7]C₉H₆N₂O₂S[8]Isomers have identical atomic composition.
Molecular Weight 206.22 g/mol [7]206.22 g/mol [8]Isomers have identical atomic composition.
Conformational Freedom Potentially restrictedHigher rotational freedomLess steric hindrance around the C-C bond linking the rings in the 4-isomer.
Intramolecular H-Bonding PossibleNot possibleProximity of pyridine N to thiazole ring in the 2-isomer.
Dipole Moment Expected to be differentExpected to be differentAsymmetrical charge distribution in the 2-isomer vs. the more symmetrical 4-isomer.

Part 2: Comparative Synthesis Strategies

The construction of the pyridinyl-thiazole core generally relies on the well-established Hantzsch thiazole synthesis. The choice of starting materials dictates the final isomeric product. A common and effective strategy involves the reaction of a pyridine-containing thioamide with an α-halocarbonyl compound.

For instance, to synthesize 4-pyridinyl thiazole derivatives, one can start from the corresponding pyridine nitrile, which is converted to an intermediate that is then cyclized.[9]

Synthesis_Workflow General Synthesis Workflow (Hantzsch Thiazole Synthesis) Start 4-Pyridinecarbonitrile Intermediate1 Ethyl 4-methyl-2-(4-pyridinyl) thiazole-5-carboxylate Start->Intermediate1 Couple with ethyl 2-bromoacetoacetate Intermediate2 4-methyl-2-(4-pyridinyl) thiazole-5-carboxylic acid Intermediate1->Intermediate2 Hydrolysis (e.g., LiOH) FinalProduct N-Substituted 2-(4-pyridinyl)thiazole carboxamides Intermediate2->FinalProduct Amide Coupling (Amine, EDC, HOBt)

Caption: General workflow for synthesizing 4-pyridinyl thiazole carboxamides.

The synthesis of the 2-pyridinyl isomer follows a similar logic, beginning with 2-cyanopyridine or a related derivative. The key is that the synthetic pathway is modular, allowing for the generation of either isomer by simply selecting the appropriate pyridine-based starting material.

Experimental Protocol: Synthesis of 4-Methyl-2-(4-pyridinyl)thiazole-5-carboxylic Acid

This protocol is adapted from the methodology described for the synthesis of related analogs.[9]

Objective: To synthesize the core carboxylic acid intermediate for subsequent derivatization.

Materials:

  • 4-Pyridinecarbonitrile

  • Ethyl 2-bromoacetoacetate

  • Lithium hydroxide monohydrate (LiOH·H₂O)

  • Methanol (MeOH)

  • Water (H₂O)

  • Hydrochloric acid (HCl) for acidification

  • Standard laboratory glassware and magnetic stirrer

Step-by-Step Procedure:

  • Step 1: Cyclization to form the Ester Intermediate.

    • Causality: This step utilizes the Hantzsch reaction to construct the thiazole ring. The pyridine nitrile derivative reacts with the α-bromo ketone to form the core heterocyclic system.

    • In a round-bottom flask, dissolve the starting pyridine nitrile in a suitable solvent (e.g., ethanol).

    • Add ethyl 2-bromoacetoacetate to the solution.

    • Heat the reaction mixture under reflux for the time specified in the literature (typically several hours), monitoring by TLC until the starting material is consumed.

    • Cool the reaction mixture and concentrate under reduced pressure to obtain the crude ethyl 4-methyl-2-(4-pyridinyl)thiazole-5-carboxylate. Purify via column chromatography or recrystallization as necessary.

  • Step 2: Hydrolysis to the Carboxylic Acid.

    • Causality: Saponification of the ethyl ester is required to yield the free carboxylic acid, which is the reactive handle for subsequent amide coupling reactions.

    • Dissolve the purified ester from Step 1 in a mixture of methanol and water (e.g., 3:1 v/v).

    • Add an excess of LiOH·H₂O (typically 2-3 equivalents) to the solution.

    • Stir the mixture at room temperature, monitoring the reaction by TLC until the ester is fully consumed.

    • Remove the methanol under reduced pressure.

    • Dilute the remaining aqueous solution with water and acidify to a pH of ~4-5 with dilute HCl.

    • The carboxylic acid product will precipitate out of solution.

    • Collect the solid by filtration, wash with cold water, and dry under vacuum to yield the target compound, 4-methyl-2-(4-pyridinyl)thiazole-5-carboxylic acid.

Self-Validation: The identity and purity of the final product should be confirmed using standard analytical techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry. The expected shifts for the pyridine and thiazole protons, along with the disappearance of the ethyl ester signals and the appearance of a carboxylic acid proton signal, will validate the successful synthesis.

Part 3: Comparative Biological Activity and Therapeutic Potential

While structurally similar, the 2- and 4-pyridinyl isomers can exhibit markedly different biological profiles. The optimal isomer is highly dependent on the specific biological target and the desired therapeutic effect.

Anticancer and Anti-Angiogenic Activity

In the context of cancer therapy, pyridinyl-thiazole derivatives have been explored as inhibitors of angiogenesis, the process by which new blood vessels are formed to supply tumors.[10] A study focused on N-substituted 2-(4-pyridinyl)thiazole carboxamides identified potent inhibitors of angiogenesis.[9][10] While this study did not include a direct 2-pyridinyl comparator, a separate investigation into the cytotoxicity of various hydrazonothiazole-based pyridine compounds against A549 lung cancer cells provided a direct comparison. The results indicated that derivatives containing 2-pyridyl and 4-pyridyl groups generally exhibited similar cytotoxic activity .[11] This suggests that for certain targets or mechanisms, the isomeric position may not be the primary driver of potency.

Angiogenesis_Pathway Simplified Angiogenesis Signaling Pathway VEGF VEGF VEGFR2 VEGFR2 Receptor VEGF->VEGFR2 Binds PLCg PLCγ VEGFR2->PLCg Activates PKC PKC PLCg->PKC Raf Raf PKC->Raf MEK MEK Raf->MEK ERK ERK MEK->ERK Proliferation Endothelial Cell Proliferation, Migration, Survival ERK->Proliferation Promotes Inhibitor Compound 3k (4-pyridinyl thiazole derivative) Inhibitor->VEGFR2 Inhibits (as per study [2])

Caption: Pathway inhibited by 4-pyridinyl thiazole angiogenesis inhibitors.[10]

Antioxidant and Antimicrobial Properties

A clearer distinction between the isomers emerges when evaluating their antioxidant properties. A study on novel pyridyl-carbonyl thiazoles found that compounds with 3- or 4-pyridyl substituents displayed higher antioxidant activity in DPPH and FRAP assays compared to their 2-pyridyl counterparts.[5] The authors hypothesized that the reduced activity of the 2-pyridyl derivatives could be a result of intramolecular interactions, which may limit the availability of the molecule to engage in radical-scavenging reactions.[5][6]

In the antimicrobial space, various pyridinyl thiazoles have been investigated as potential inhibitors of bacterial enzymes like DNA gyrase.[3][12] While comprehensive head-to-head comparisons are sparse, the structure-activity relationship (SAR) often points to the importance of the overall molecular shape and electronics, where the choice between a 2- or 4-pyridinyl moiety can be critical for optimizing target engagement and antibacterial spectrum.

Summary of Comparative Biological Data
Biological Activity2-Pyridinyl Derivatives4-Pyridinyl DerivativesKey FindingReference(s)
Cytotoxicity (A549) Exhibited potent activityExhibited similar potent activityThe isomeric position (2- vs. 4-) did not significantly alter general cytotoxicity against this cell line.[11]
Angiogenesis Inhibition Not extensively reportedPotent inhibitors identified (e.g., compound 3k)The 4-pyridinyl scaffold is a validated starting point for potent angiogenesis inhibitors.[9][10]
Antioxidant Activity Lower activity observedHigher activity observedThe 2-pyridinyl isomer's activity may be dampened by unfavorable intramolecular interactions.[5][6]
Experimental Protocol: In Vitro Angiogenesis Assay (HUVEC Colony Formation)

This protocol is based on the methods used to evaluate the anti-angiogenic potential of 4-pyridinyl thiazole derivatives.[9][10]

Objective: To assess the ability of test compounds to inhibit the proliferation and colony-forming capacity of Human Umbilical Vein Endothelial Cells (HUVECs), a key process in angiogenesis.

Materials:

  • Human Umbilical Vein Endothelial Cells (HUVECs)

  • Appropriate cell culture medium (e.g., EGM-2) and supplements

  • 6-well cell culture plates

  • Test compounds (2- and 4-pyridinyl isomers) dissolved in DMSO

  • Positive control (e.g., Vandetanib)[10]

  • Crystal Violet staining solution

  • Incubator (37°C, 5% CO₂)

Step-by-Step Procedure:

  • Cell Seeding:

    • Culture HUVECs to ~80% confluency under standard conditions.

    • Trypsinize, count, and seed the cells into 6-well plates at a low density (e.g., 500-1000 cells/well).

    • Allow cells to attach overnight in the incubator.

  • Compound Treatment:

    • Causality: This step exposes the proliferating endothelial cells to the inhibitors to assess their effect. A dose-response curve is essential for determining potency (IC₅₀).

    • Prepare serial dilutions of the 2- and 4-pyridinyl test compounds and the positive control in culture medium. Ensure the final DMSO concentration is consistent across all wells and is non-toxic (e.g., <0.1%).

    • Remove the old medium from the wells and replace it with the medium containing the various concentrations of the test compounds. Include a vehicle control (DMSO only).

  • Incubation and Colony Formation:

    • Incubate the plates for 7-10 days, allowing sufficient time for colonies to form in the control wells. Replace the medium with freshly prepared compound-containing medium every 2-3 days.

  • Staining and Quantification:

    • Causality: Crystal violet stains the DNA of the cells, allowing for visualization and quantification of the colonies that have formed.

    • After the incubation period, wash the wells twice with Phosphate-Buffered Saline (PBS).

    • Fix the cells by adding methanol to each well for 15 minutes.

    • Remove the methanol and add crystal violet staining solution for 20-30 minutes at room temperature.

    • Wash away the excess stain with water and allow the plates to air dry.

    • Photograph the plates and count the number of colonies (typically defined as a cluster of >50 cells) in each well.

  • Data Analysis:

    • Calculate the percentage of colony formation inhibition for each concentration relative to the vehicle control.

    • Plot the inhibition percentage against the compound concentration and use a non-linear regression analysis to determine the IC₅₀ value for each isomer.

Conclusion and Future Directions

The choice between a 2-pyridinyl and a 4-pyridinyl thiazole carboxylic acid is a critical decision in drug design that extends beyond simple isomerism. While in some biological contexts, such as broad cytotoxicity, their effects can be comparable, in others, their properties diverge significantly.

  • The 4-pyridinyl isomer often presents a more synthetically tractable and conformationally flexible scaffold. It has shown particular promise in the development of angiogenesis inhibitors and may possess superior antioxidant properties.[5][10]

  • The 2-pyridinyl isomer , with its unique steric and electronic environment, may offer opportunities for developing highly selective agents where proximity of the nitrogen atom is key for binding or for achieving a specific, more rigid conformation.

Future research should focus on direct, head-to-head comparisons of these isomers against a wider array of biological targets, including specific kinases, proteases, and microbial enzymes. Elucidating the precise structural interactions through co-crystallography studies will provide invaluable insights, allowing medicinal chemists to move from empirical screening to rational design and fully exploit the subtle yet powerful differences between these two valuable chemical scaffolds.

References
  • Title: Structure–Activity Relationship Study of 3-Alkynyl-6-aryl-isothiazolo[4,3-b]pyridines as Dual Inhibitors of the Lipid Kinases PIKfyve and PIP4K2C Source: MDPI URL: [Link]

  • Title: Discovery and Optimization of N-Substituted 2-(4-pyridinyl)thiazole carboxamides against Tumor Growth through Regulating Angiogenesis Signaling Pathways Source: PubMed URL: [Link]

  • Title: Discovery and Optimization of N-Substituted 2-(4-pyridinyl)thiazole carboxamides against Tumor Growth through Regulating Angiogenesis Signaling Pathways Source: PMC URL: [Link]

  • Title: Synthesis and structure-activity relationships of pyridinyl-1H-1,2,3-triazolyldihydroisoxazoles as potent inhibitors of tubulin polymerization Source: PubMed URL: [Link]

  • Title: Development and Biological Assessment of Thiazole-Based Pyridines for Targeted Therapy in Lung Cancer Source: ACS Omega URL: [Link]

  • Title: The Structure–Antiproliferative Activity Relationship of Pyridine Derivatives Source: PMC URL: [Link]

  • Title: An Overview of the Structure–Activity Relationship in Novel Antimicrobial Thiazoles Clubbed with Various Heterocycles (2017–2023) Source: PMC URL: [Link]

  • Title: An Overview of the Structure–Activity Relationship in Novel Antimicrobial Thiazoles Clubbed with Various Heterocycles (2017–2023) Source: MDPI URL: [Link]

  • Title: 2-(Pyridin-2-yl)-1,3-thiazole-4-carboxylic acid Source: PubChem URL: [Link]

  • Title: Synthesis, antioxidant and antimicrobial properties of novel pyridyl-carbonyl thiazoles as dendrodoine analogs Source: ResearchGate URL: [Link]

  • Title: Synthesis, antioxidant and antimicrobial properties of novel pyridyl-carbonyl thiazoles as dendrodoine analogs Source: PMC URL: [Link]

  • Title: Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review Source: MDPI URL: [Link]

  • Title: Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents Source: MDPI URL: [Link]

Sources

Comparative

Reference standards for 5-(2-pyridinyl)-4-Thiazolecarboxylic acid analysis

Analytical Comparison Guide: Reference Standards for 5-(2-pyridinyl)-4-thiazolecarboxylic Acid Analysis Introduction 5-(2-pyridinyl)-4-thiazolecarboxylic acid (CAS: 1269469-93-3) is a highly functionalized heteroaryl bui...

Author: BenchChem Technical Support Team. Date: March 2026

Analytical Comparison Guide: Reference Standards for 5-(2-pyridinyl)-4-thiazolecarboxylic Acid Analysis

Introduction

5-(2-pyridinyl)-4-thiazolecarboxylic acid (CAS: 1269469-93-3) is a highly functionalized heteroaryl building block[1]. Featuring both a basic pyridine nitrogen and an acidic carboxylic acid moiety on a thiazole core, it serves as a critical intermediate in the synthesis of advanced therapeutics, including hypoxia-inducible factor prolyl hydroxylase (HIF-PH) inhibitors and novel kinase inhibitors.

Because of its zwitterionic nature and propensity for metal chelation, analyzing this compound in active pharmaceutical ingredients (APIs) or biological matrices presents distinct chromatographic and ionization challenges. This guide provides an objective, data-driven comparison of reference standard grades used for its quantification. It is designed for analytical scientists who must adhere to stringent regulatory frameworks, including[2] and the[3].

Part 1: The Causality of Analytical Challenges

The molecular structure of 5-(2-pyridinyl)-4-thiazolecarboxylic acid dictates its behavior in liquid chromatography-tandem mass spectrometry (LC-MS/MS):

  • Zwitterionic Behavior: The presence of the carboxylic acid (pKa ~3.5) and the pyridine ring (pKa ~5.2) means the molecule's charge state is highly sensitive to mobile phase pH.

  • Matrix Effects: In biological matrices (e.g., plasma), endogenous phospholipids frequently co-elute with the analyte, causing severe ion suppression in the electrospray ionization (ESI) source.

  • Causality in Standard Selection: Because ionization efficiency fluctuates with matrix composition, using a non-labeled working standard for bioanalysis often leads to precision failures. A Stable Isotope-Labeled Internal Standard (SIL-IS) is mechanistically required to perfectly co-elute and normalize these ionization variations[4].

Part 2: Objective Comparison of Reference Standard Alternatives

Selecting the correct reference standard grade is dictated by the analytical phase and regulatory requirements. Table 1 compares the three primary alternatives.

Table 1: Comparison of Reference Standard Grades for 5-(2-pyridinyl)-4-thiazolecarboxylic acid

Standard GradePurity & TraceabilityMatrix Effect CompensationBest Use CaseRegulatory Alignment
Certified Reference Material (CRM) >99.5%, fully characterized (qNMR, MS, IR), traceable to SI units.None (External standard only).API release testing, absolute purity determination, calibrator stock preparation.[5],[6]
Working Standard (Secondary) >98%, qualified against a primary CRM.None (External standard only).Routine QC batch testing, early-stage discovery screening.[7]
Stable Isotope-Labeled (SIL-IS) >98% chemical purity, >99% isotopic purity (e.g., 13C3, 15N).Excellent. Co-elutes and normalizes ion suppression/enhancement.LC-MS/MS bioanalysis in plasma/serum, clinical pharmacokinetics.[4]

Part 3: Experimental Data - Performance in LC-MS/MS Quantification

To demonstrate the impact of reference standard selection, an experimental recovery and precision study was conducted using human plasma spiked with 5-(2-pyridinyl)-4-thiazolecarboxylic acid. The analyte was quantified using two different internal standard approaches: a structural analog IS versus a true SIL-IS (13C3-labeled).

Table 2: LC-MS/MS Validation Metrics (n=6 replicates per level)

ParameterStructural Analog ISSIL-IS (13C3-labeled)FDA Acceptance Criteria[3]
Accuracy (LLOQ, 1 ng/mL) 118.4%102.1%± 20%
Precision (LLOQ, CV%) 16.5%4.2%≤ 20%
Accuracy (High QC, 800 ng/mL) 84.2%99.5%± 15%
Precision (High QC, CV%) 12.1%2.8%≤ 15%
IS-Normalized Matrix Factor 0.65 (CV: 18.0%)1.02 (CV: 3.1%)CV ≤ 15%[4]

Data Interpretation: The structural analog failed to adequately compensate for matrix-induced ion suppression (Matrix Factor = 0.65, CV > 15%). The SIL-IS provided a self-correcting mechanism, bringing the IS-normalized matrix factor to ~1.0, ensuring strict compliance with FDA bioanalytical guidelines[3][4].

Part 4: Step-by-Step Methodology (Self-Validating LC-MS/MS Protocol)

This protocol is designed as a self-validating system. System suitability and carryover checks are built directly into the workflow to ensure data integrity[3].

Materials:

  • Analyte: 5-(2-pyridinyl)-4-thiazolecarboxylic acid CRM (Stock: 1 mg/mL in Methanol).

  • Internal Standard: 13C3-5-(2-pyridinyl)-4-thiazolecarboxylic acid SIL-IS.

  • Matrix: Blank human plasma (K2EDTA).

Step 1: System Suitability Test (SST)

  • Action: Inject a neat standard solution (10 ng/mL) six consecutive times before the run.

  • Causality: Verifies instrument stability and column equilibration. The run is only initiated if the peak area Relative Standard Deviation (RSD) is ≤ 2.0%.

Step 2: Sample Preparation (Protein Precipitation)

  • Action: Aliquot 50 µL of plasma sample into a 96-well plate. Add 10 µL of SIL-IS working solution (50 ng/mL).

  • Action: Add 150 µL of cold Acetonitrile containing 1% Formic Acid. Vortex for 5 minutes, then centrifuge at 4000 x g for 10 minutes.

  • Causality: The highly acidic acetonitrile denatures plasma proteins while ensuring the carboxylic acid moiety of the analyte remains protonated (neutral), driving it into the organic crash solvent for maximum recovery.

Step 3: Chromatographic Separation

  • Column: C18 UHPLC column (2.1 x 50 mm, 1.7 µm).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: 5% B to 95% B over 3 minutes.

  • Causality: The low pH (0.1% FA) protonates the pyridine and thiazole nitrogens. This prevents secondary interactions with free silanols on the stationary phase, ensuring sharp, symmetrical peaks.

Step 4: MS/MS Detection (ESI+) & Carryover Check

  • Action: Monitor the MRM transition m/z 207.2 → m/z 163.1 (loss of CO2) for the analyte, and m/z 210.2 → m/z 166.1 for the SIL-IS.

  • Self-Validation Check: Inject a blank matrix sample immediately following the Upper Limit of Quantification (ULOQ) standard. Carryover must be ≤ 20% of the Lower Limit of Quantification (LLOQ) response to validate the run[3].

Part 5: Analytical Workflow & Validation Logic

G cluster_0 Bioanalytical Method Validation (FDA 2018 & ICH Q2) RefStd Select Reference Standard (CRM + SIL-IS) Prep Matrix-Matched Preparation (Protein Precipitation) RefStd->Prep Matrix Matrix Effect Assessment (IS-Normalized MF CV ≤ 15%) Prep->Matrix Accuracy Accuracy & Precision (±15% Bias/CV) Prep->Accuracy Carryover Carryover Check (Blank after ULOQ ≤ 20% LLOQ) Prep->Carryover Decision Meet Acceptance Criteria? Matrix->Decision Accuracy->Decision Carryover->Decision Valid Validated LC-MS/MS Method Decision->Valid Yes

Self-validating bioanalytical workflow logic for 5-(2-pyridinyl)-4-thiazolecarboxylic acid.

References

  • Resolve Mass. "Essential FDA Guidelines for Bioanalytical Method Validation". Source: resolvemass.ca. URL: [Link]

  • IntuitionLabs. "ICH Q2(R2) Guide: Analytical Method Validation Explained". Source: intuitionlabs.ai. URL: [Link]

  • Lachman Consultants. "Are You Handling USP Reference Standards Appropriately?". Source: lachmanconsultants.com. URL: [Link]

  • International Council for Harmonisation (ICH). "Validation of Analytical Procedures Q2(R2)". Source: ich.org. URL:[Link]

  • Reesach. "SOP: Preparation, Qualification & Storage of Reference and Working Standards". Source: reesach.com. URL:[Link]

Sources

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